A Technical Guide to the Chemical Architecture of Praeruptorin C
For Researchers, Scientists, and Drug Development Professionals Executive Summary Praeruptorin C is a bioactive natural product isolated from the roots of Peucedanum praeruptorum Dunn, a plant used in traditional medicin...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Praeruptorin C is a bioactive natural product isolated from the roots of Peucedanum praeruptorum Dunn, a plant used in traditional medicine.[1][2][3] As an angular-type pyranocoumarin, its unique structural features are central to its pharmacological activities, which include antioxidant and calcium channel antagonist effects.[1][2][4] This guide provides a detailed examination of the chemical structure and molecular weight of Praeruptorin C, offering foundational knowledge for researchers in natural product chemistry, pharmacology, and drug discovery.
Introduction: The Significance of Praeruptorin C
Coumarins are a well-established class of natural compounds known for their diverse pharmacological properties. Within this class, Praeruptorin C stands out due to its specific chemical makeup. It belongs to a subgroup of angular-type pyranocoumarins, which are characterized by a fused pyran ring attached to the coumarin core.[3] This structural motif is a critical determinant of its bioactivity. Praeruptorin C, in particular, has been identified as a calcium antagonist, a property that underpins its potential therapeutic applications in cardiovascular and neurological conditions.[1][2][4] A precise understanding of its molecular structure is therefore paramount for elucidating its mechanism of action and for guiding synthetic or semi-synthetic derivatization efforts in drug development.
Chemical Identity and Physicochemical Properties
The unambiguous identification of a chemical entity relies on standardized nomenclature and accurately determined properties. The key identifiers and properties for Praeruptorin C are summarized below.
The structure of Praeruptorin C is complex, featuring a rigid fused ring system and two distinct ester side chains. This architecture is responsible for its specific stereochemistry and reactivity.
3.1 The Core Scaffold: An Angular Pyranocoumarin
The foundation of Praeruptorin C is a psoralen-type furocoumarin core that has been modified into an angular dihydropyranocoumarin. This consists of a chromen-2-one (coumarin) moiety fused with a dihydropyran ring. The "angular" designation refers to the specific fusion pattern of the heterocyclic rings, which distinguishes it from linear isomers and imparts a distinct three-dimensional shape.
3.2 Key Functional Groups and Stereochemistry
Attached to this core are two critical ester functional groups that define Praeruptorin C:
An Isovalerate Group: A (3-methylbutanoyloxy) group is attached at the C10 position of the pyran ring.
An Angelate Group: A [(Z)-2-methylbut-2-enoyl]oxy group is attached at the C9 position.
The molecule possesses two chiral centers at the C9 and C10 positions of the dihydropyran ring. The specific stereochemistry is (9R, 10R), which is crucial for its specific interaction with biological targets.[5]
The diagram below illustrates the logical relationship between the core structure and its key substituents.
Conceptual breakdown of the Praeruptorin C molecular structure.
Methodology for Structural Verification
Confirming the identity and purity of Praeruptorin C in a research setting requires a multi-technique approach. This self-validating system ensures that both the mass and the specific structural arrangement of atoms are correct.
Step-by-Step Workflow:
Mass Spectrometry (MS):
Objective: To confirm the molecular formula by determining the precise mass of the molecule.
Protocol: High-resolution mass spectrometry (HRMS), often using techniques like ESI-TOF (Electrospray Ionization Time-of-Flight), is employed.
Expected Result: The analysis should yield a monoisotopic mass that matches the theoretical value of 428.1835 Da for the protonated molecule [M+H]⁺ (m/z 429.19078) or other adducts, confirming the elemental composition of C₂₄H₂₈O₇.[7]
Nuclear Magnetic Resonance (NMR) Spectroscopy:
Objective: To elucidate the carbon-hydrogen framework and confirm the connectivity and stereochemistry of the molecule.
Protocols:
¹H NMR: Determines the number and type of protons, their chemical environment, and their coupling relationships. The spectrum would show characteristic signals for the aromatic protons of the coumarin core, the olefinic proton of the angelate group, and the aliphatic protons of the pyran ring and ester side chains.
¹³C NMR: Identifies all unique carbon atoms in the molecule, including the carbonyl carbons of the ester and lactone groups.
2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons (COSY) and between protons and carbons (HSQC, HMBC), allowing for the unambiguous assignment of all signals and confirming the final structure. NOESY or ROESY experiments can be used to confirm the cis or trans relationship of substituents on the pyran ring, validating the (9R, 10R) stereochemistry.
Infrared (IR) Spectroscopy:
Objective: To identify key functional groups.
Protocol: The sample is analyzed to obtain an IR spectrum.
Expected Result: The spectrum will show characteristic absorption bands for C=O stretching (from the lactone and ester groups), C=C stretching (from the aromatic and olefinic components), and C-O stretching (from the ether and ester linkages).
This combination of techniques provides orthogonal data points that, when taken together, deliver a high-confidence confirmation of the Praeruptorin C structure.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5320692, Praeruptorin C. Available at: [Link][5]
LabSolutions. Praeruptorin C. Available at: [Link][6]
ResearchGate. Molecular structures of praeruptorins from Peucedanum species. Available at: [Link][3]
PubChemLite. Praeruptorin c (C24H28O7). Available at: [Link][7]
Mechanism of Action of Praeruptorin C in Cardiovascular Models: An In-Depth Technical Guide
Target Audience: Cardiovascular Researchers, Pharmacologists, and Drug Development Scientists Document Type: Technical Whitepaper Executive Summary Praeruptorin C (Pra-C) is a bioactive pyranocoumarin extracted from the...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Cardiovascular Researchers, Pharmacologists, and Drug Development Scientists
Document Type: Technical Whitepaper
Executive Summary
Praeruptorin C (Pra-C) is a bioactive pyranocoumarin extracted from the dried roots of Peucedanum praeruptorum Dunn, a plant extensively utilized in traditional medicine[1]. In modern cardiovascular pharmacology, Pra-C has emerged as a compelling molecule of interest due to its dual functionality: it acts as a potent calcium channel antagonist and an active regulator of sarcoplasmic reticulum calcium homeostasis[2],[3]. This whitepaper synthesizes the core mechanistic pathways of Pra-C, evaluates its quantitative efficacy across in vivo and in vitro cardiovascular models, and provides validated experimental protocols for researchers investigating hypertensive heart disease and ventricular remodeling.
Core Mechanistic Pathways
The cardioprotective and antihypertensive properties of Pra-C are driven by two primary, intersecting mechanisms: the blockade of extracellular calcium influx and the modulation of intracellular calcium reuptake[3].
L-Type Calcium Channel Antagonism
In vascular smooth muscle cells (VSMCs) and cardiomyocytes, intracellular calcium overload is a primary catalyst for vascular resistance, hypertrophy, and apoptosis[3]. Pra-C functions as a calcium channel blocker (CCB), specifically targeting voltage-gated L-type calcium channels. By reducing the maximum contractile effect of Ca²⁺, Pra-C induces significant vasodilation and reduces the hemodynamic load on the heart[4].
Sarcoplasmic Reticulum (SR) Regulation via Phospholamban (PLB)
Beyond surface receptor antagonism, Pra-C actively reverses ventricular remodeling by modulating the sarcoplasmic reticulum. In spontaneously hypertensive models, Pra-C upregulates the gene expression of Phospholamban (PLB/PLN)[5]. PLB complexes with the Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA2a). By regulating SERCA2a activity, Pra-C enhances SR Ca²⁺ uptake, thereby restoring intracellular calcium homeostasis, improving myocardial compliance, and preventing the fibrotic cascade[3],[5].
Figure 1: Dual mechanistic pathway of Praeruptorin C in cardiomyocytes and VSMCs.
Quantitative Efficacy in Cardiovascular Models
To evaluate the translational potential of Pra-C, researchers have deployed various in vitro assays and in vivo hypertensive models. The data demonstrates that Pra-C not only lowers blood pressure but fundamentally improves myocardial architecture and contractility[6],[5],[7].
Summary of Pharmacodynamic & Hemodynamic Profiling
Reduced left ventricular end-diastolic pressure[7].
Renovascular Hypertensive Rats
Hydroxyproline Content
5.93 ± 0.82 mg/g
4.52 ± 0.3 mg/g
Direct reduction in myocardial collagen/fibrosis[7].
Validated Experimental Methodologies
As an Application Scientist, ensuring reproducibility and understanding the causality behind experimental design is paramount. Below are two self-validating protocols designed to interrogate the cardiovascular mechanisms of Pra-C.
Protocol A: In Vivo Assessment of Ventricular Remodeling Reversal
Model: Spontaneously Hypertensive Rats (SHR)
Rationale: The SHR model effectively mimics human essential hypertension. By measuring both hemodynamic shifts (blood pressure) and biochemical markers (hydroxyproline, PLB mRNA), we can separate the drug's symptomatic relief from its structural disease-modifying capabilities[5],[7].
Step-by-Step Workflow:
Acclimatization & Baseline: Randomize age-matched SHR into treatment and vehicle control groups. Include a normotensive Sprague-Dawley (SD) rat cohort as an absolute baseline[5].
Administration: Administer Pra-C intragastrically at a dose of 20 mg/kg/day for 8 consecutive weeks. Causality Note: Intragastric dosing ensures systemic metabolism evaluation, critical for assessing the bioavailability of coumarin derivatives[5].
Hemodynamic Monitoring: Record tail artery systolic blood pressure bi-weekly using a non-invasive tail-cuff system[5].
Tissue Harvest: At week 8, sacrifice the subjects and immediately excise the left ventricle. Weigh the tissue to calculate the Left Ventricle Mass Index (LVMI).
Biochemical Assay (Fibrosis): Quantify hydroxyproline content in the dried ventricular tissue. Causality Note: Hydroxyproline is a non-proteinogenic amino acid exclusive to collagen; its reduction is a definitive, quantifiable marker of decreased myocardial fibrosis[7].
Molecular Analysis: Extract RNA from cardiac homogenates and perform RT-qPCR to assess Phospholamban (PLB) mRNA expression levels[5].
Figure 2: Experimental workflow for in vivo assessment of Pra-C in SHR models.
Protocol B: In Vitro Calcium Antagonism Assay
Model: Potassium-Depolarized Swine Coronary Artery Strips
Rationale: High extracellular K⁺ clamps the membrane potential, selectively opening voltage-gated L-type calcium channels. This isolates the calcium influx mechanism, allowing researchers to definitively prove Pra-C's role as a calcium channel blocker without interference from receptor-operated channels[4].
Step-by-Step Workflow:
Tissue Preparation: Isolate swine coronary artery strips and suspend them in an organ bath containing a standard physiological salt solution, aerated with 95% O₂ / 5% CO₂.
Depolarization: Replace the bath fluid with a high-K⁺ (potassium-depolarized) solution to induce sustained contraction.
Baseline Curve: Construct a cumulative Ca²⁺ concentration-response curve by adding incremental doses of CaCl₂.
Pra-C Incubation: Wash the tissue, re-depolarize, and pre-incubate with Pra-C (e.g., 10 μM to 100 μM) for 30 minutes.
Validation: Re-run the cumulative Ca²⁺ concentration-response curve. Calculate the pD₂' value (expected ~5.7) and compare the rightward shift against a positive control, such as (expected pD₂' ~6.88)[4].
Conclusion
Praeruptorin C represents a highly versatile compound in cardiovascular pharmacology. By acting simultaneously as an L-type calcium channel blocker at the membrane level and a PLB/SERCA2a regulator at the sarcoplasmic reticulum level, Pra-C offers a dual-action approach to treating hypertensive heart disease. Its proven ability to reduce myocardial collagen content, improve coronary flow, and reverse ventricular remodeling makes it a prime candidate for further preclinical drug development and functional food integration[6],[5],[7].
References
Frontiers in Pharmacology. "Therapeutic Effects of Traditional Chinese Medicine on Cardiovascular Diseases: the Central Role of Calcium Signaling." Front. Pharmacol., 2021. Available at:[Link]
Phytomedicine. "Effects of praeruptorin C on blood pressure and expression of phospholamban in spontaneously hypertensive rats." Phytomedicine, 2014. Available at:[Link]
Yao Xue Xue Bao. "Effects of praeruptorin C on cardiac dysfunction, myocardial compliance and collagen content in renovascular hypertensive rats." Acta Pharmaceutica Sinica, 2001. Available at:[Link]
Food Science and Technology. "Effect of functional food raw material Peucedanum praeruptorum Dunn: a research update." SciELO, 2022. Available at:[Link]
Elucidating the Praeruptorin C Biosynthesis Pathway in Peucedanum praeruptorum: A Technical Guide
Executive Summary Peucedanum praeruptorum Dunn (Apiaceae) is a critical medicinal plant whose dried roots are the primary source of angular-type pyranocoumarins (APCs), notably praeruptorins[1][2]. Among these, Praerupto...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Peucedanum praeruptorum Dunn (Apiaceae) is a critical medicinal plant whose dried roots are the primary source of angular-type pyranocoumarins (APCs), notably praeruptorins[1][2]. Among these, Praeruptorin C (a complex khellactone diester) exhibits potent pharmacological properties, including calcium antagonism, neuroprotection, and anti-inflammatory effects[2][3].
Despite its high therapeutic value, the precise enzymatic steps leading to the complex acylation patterns of Praeruptorin C have historically been obscured by the plant's complex genome. However, recent telomere-to-telomere (T2T) genome assemblies and multi-omics profiling have finally illuminated the biosynthetic architecture of these metabolites[4][5]. This whitepaper provides an in-depth, mechanistic breakdown of the Praeruptorin C biosynthesis pathway, the temporal regulation of its accumulation, and the self-validating experimental workflows required to characterize the involved enzymes.
The Biosynthetic Architecture of Praeruptorin C
The biosynthesis of Praeruptorin C is a highly specialized branch of the general phenylpropanoid pathway. The process requires a precise sequence of hydroxylation, prenylation, cyclization, and terminal acylation events.
Precursor Formation and Ortho-Hydroxylation
The pathway initiates with L-phenylalanine, which is deaminated and hydroxylated via phenylalanine ammonia-lyase (PAL), cinnamate 4-hydroxylase (C4H), and 4-coumarate-CoA ligase (4CL) to form p-coumaroyl-CoA[1][6]. The critical divergence point for coumarin biosynthesis is the ortho-hydroxylation of p-coumaroyl-CoA, catalyzed by p-coumaroyl-CoA 2'-hydroxylase (C2'H)[2][5]. This rate-limiting step enables the subsequent spontaneous or enzymatically driven lactonization to form umbelliferone , the core coumarin skeleton.
Prenylation and Cyclization
Umbelliferone undergoes prenylation at the C-8 position by specific membrane-bound prenyltransferases (PTs), yielding osthenol [1][5]. Osthenol is then subjected to epoxidation and cyclization mediated by cytochrome P450 enzymes (specifically the CYP736 family), which form the angular pyranocoumarin core, (+)-cis-khellactone [5][7].
Terminal Acylation via BAHD Acyltransferases
The final structural diversity of praeruptorins is dictated by the BAHD acyltransferase superfamily[4][8]. These enzymes catalyze the successive acylation of the hydroxyl groups on the khellactone skeleton. To form Praeruptorin C, specific BAHD acyltransferases (e.g., PpATs) transfer acyl groups from acyl-CoA donors (such as angeloyl-CoA or isovaleryl-CoA) to the C-3' and C-4' positions of the khellactone core[5].
Fig 1. Stepwise biosynthetic pathway of Praeruptorin C in P. praeruptorum.
Temporal Regulation and Metabolic Flux
Coumarin accumulation in P. praeruptorum is not static; it is heavily regulated by the plant's developmental stage and growth year[7].
The Causality of Bolting: When P. praeruptorum transitions from vegetative to reproductive growth (bolting), the root undergoes severe lignification. Because both lignin and coumarins share the p-coumaroyl-CoA precursor, bolting triggers a massive redirection of metabolic flux. Transcriptomic data reveals that genes essential for coumarin biosynthesis (PAL, C4H, HCT, C2'H) are drastically downregulated, while peroxidases (PRXs) involved in lignin polymerization are upregulated[6][9]. This causes a sharp decline in complex pyranocoumarins (Table 1).
Conversely, prolonged cultivation (e.g., 3-year-old plants) enhances the expression of pyranocoumarin biosynthetic gene clusters, favoring the accumulation of complex praeruptorins over simple coumarins[7].
Table 1: Impact of Bolting on Coumarin Accumulation in P. praeruptorum
Metabolite
Structural Type
Change During Bolting
Causality / Mechanism
Praeruptorin A
Angular Pyranocoumarin
-26.6%
Downregulation of C2'H and BAHD acyltransferases[9]
Praeruptorin B
Angular Pyranocoumarin
-52.1%
Shift of metabolic flux toward lignin biosynthesis[6]
Praeruptorin E
Angular Pyranocoumarin
-30.3%
Reduced availability of angeloyl/isovaleryl-CoA pools[9]
Peucedanocoumarin I
Simple Coumarin
+45.7%
Stress-induced accumulation of simpler precursors[6]
Experimental Workflows for Pathway Elucidation
To rigorously characterize the enzymes involved in Praeruptorin C biosynthesis, researchers must employ self-validating biochemical protocols. The following methodologies detail the standard operating procedures for identifying and validating key pathway enzymes.
Fig 2. Self-validating workflow for characterizing BAHD acyltransferases.
Rationale: Identifying specific CYP450s and BAHDs requires correlating gene expression with metabolite accumulation across different growth years (1-year vs. 3-year) to filter out housekeeping genes[7].
Tissue Sampling: Harvest roots from 1-year and 3-year-old P. praeruptorum plants. Flash-freeze immediately in liquid nitrogen to halt enzymatic degradation.
Metabolite Extraction: Lyophilize the roots and extract 100 mg of powder with 70% methanol under ultrasonication for 30 minutes. Centrifuge at 12,000 × g for 10 minutes and filter the supernatant. Quantify praeruptorins via UPLC-QqQ-MS.
RNA-Seq & WGCNA: Extract total RNA using a plant-specific RNA isolation kit. Construct libraries and sequence via Illumina NovaSeq. Perform Weighted Gene Co-expression Network Analysis (WGCNA) to identify gene modules highly correlated with Praeruptorin C accumulation.
Candidate Selection: Filter for genes annotated as CYP450s or BAHD acyltransferases within the top correlated modules (Spearman correlation r > 0.8, p < 0.05)[5].
Protocol 2: In Vitro Characterization of BAHD Acyltransferases
Rationale: BAHD acyltransferases dictate the final acylation pattern. Validating their activity requires precise in vitro assays coupled with high-resolution mass spectrometry to distinguish stereoisomers.
Gene Cloning and Expression: Amplify candidate BAHD genes (e.g., PpATs) identified from the P. praeruptorum T2T genome[5]. Clone into a pET-28a(+) vector and transform into E. coli BL21(DE3).
Protein Purification: Grow cultures to an OD600 of 0.6. Induce expression with 0.5 mM IPTG at 16°C for 16 hours. Purify the His-tagged recombinant protein using Ni-NTA affinity chromatography.
Self-Validation Step: Run SDS-PAGE to confirm a single band at the expected molecular weight. Always prepare an empty vector lysate as a negative control to rule out endogenous E. coli esterase activity.
Enzymatic Reaction Setup: In a 100 µL reaction volume, combine:
50 mM Tris-HCl buffer (pH 7.5)
1 mM Dithiothreitol (DTT) to maintain the catalytic cysteine/histidine residues.
100 µM (+)-cis-khellactone (substrate)
200 µM acyl-CoA donor (e.g., angeloyl-CoA or isovaleryl-CoA)
10 µg of purified recombinant enzyme.
Incubation and Extraction: Incubate at 30°C for 60 minutes. Terminate the reaction by adding 200 µL of ice-cold ethyl acetate. Vortex vigorously and centrifuge to separate phases. Extract the organic layer and evaporate to dryness under a gentle nitrogen stream.
LC-MS/MS Analysis: Reconstitute the residue in 100 µL of methanol. Analyze via LC-MS/MS using a chiral column to separate enantiomers.
Self-Validation Step: Compare retention times and MS/MS fragmentation patterns against authentic Praeruptorin C standards. The empty vector control must show zero product formation.
References
Bai, M., et al. (2024). "A chromosome-scale genome of Peucedanum praeruptorum provide insights into Apioideae evolution and medicinal ingredient biosynthesis.
Song, et al. (2022). "Comparative Transcriptomics Unveil the Crucial Genes Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn." Frontiers.
Bai, M., et al. (2024). "The telomere-to-telomere (T2T) genome of Peucedanum praeruptorum Dunn provides insights into the genome evolution and coumarin biosynthesis.
Song, et al. (2022). "Comparative Transcriptomics Unveil the Crucial Genes Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn." PMC.
Petersen, M., et al. (2024). "Systematic characterization of gene families and functional analysis of PvRAS3 and PvRAS4 involved in rosmarinic acid biosynthesis in Prunella vulgaris." PMC.
MDPI. (2026). "Growth Year and Chemotype Synergistically Regulate Coumarin Accumulation and the Associated Transcriptional Profiles in Peucedanum praeruptorum Dunn." MDPI.
PMC. (2024).
Frontiers. (2024). "Unraveling the specialized metabolic pathways in medicinal plant genomes: a review." Frontiers.
MDPI. (2023).
ResearchGate. (2024). "The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn.
Frontiers. (2021). "De novo Transcriptome Sequencing Coupled With Co-expression Analysis Reveal the Transcriptional Regulation of Key Genes Involved in the Formation of Active Ingredients in Peucedanum praeruptorum Dunn Under Bolting Period." Frontiers.
PMC. (2023). "A Review on the Morphology, Cultivation, Identification, Phytochemistry, and Pharmacology of Kitagawia praeruptora (Dunn) Pimenov." PMC.
Frontiers. (2023). "The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn." Frontiers.
Thieme. (2015).
SciSpace. (2010). "Research progress of the studies on the roots of Peucedanum praeruptorum dunn (Peucedani radix)." SciSpace.
Introduction: Praeruptorin C - A Pyranocoumarin of Therapeutic Interest
An In-Depth Technical Guide to the In Vitro Pharmacological Effects of Praeruptorin C Praeruptorin C (PC) is a bioactive angular pyranocoumarin isolated from the dried roots of Peucedanum praeruptorum Dunn, a plant long...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Pharmacological Effects of Praeruptorin C
Praeruptorin C (PC) is a bioactive angular pyranocoumarin isolated from the dried roots of Peucedanum praeruptorum Dunn, a plant long utilized in traditional Chinese medicine under the name "Qian-Hu"[1][2][3]. While historically used for respiratory ailments, modern in vitro research has unveiled a broader pharmacological profile for Praeruptorin C, revealing potent anti-cancer, cardiovascular, and anti-inflammatory activities[4][5]. This guide provides an in-depth analysis of the key in vitro pharmacological effects of Praeruptorin C, detailing the underlying molecular mechanisms, presenting robust experimental protocols for their validation, and summarizing the critical quantitative data for the benefit of researchers and drug development professionals. Our focus is on the causality behind experimental design and the establishment of self-validating systems to ensure scientific rigor.
Section 1: Anti-Cancer Pharmacodynamics: Targeting Non-Small Cell Lung Cancer (NSCLC)
One of the most significant, well-documented in vitro effects of Praeruptorin C is its potent anti-tumor activity against human non-small cell lung cancer (NSCLC) cells[1][2]. It exhibits a multi-faceted approach, effectively inhibiting proliferation, metastasis, and inducing cell cycle arrest and apoptosis[5][6].
Mechanistic Insight: Inactivation of the ERK/CTSD Signaling Axis
Praeruptorin C exerts its anti-cancer effects primarily through the suppression of the Extracellular Signal-Regulated Kinase (ERK) 1/2 signaling pathway and the subsequent downregulation of Cathepsin D (CTSD)[1][2][3]. ERK1/2, a key component of the MAPK pathway, is frequently hyperactivated in NSCLC, promoting cell proliferation and survival. CTSD, a lysosomal aspartic protease, is known to enhance the proliferation and invasiveness of NSCLC cells when overexpressed[1][2].
Praeruptorin C treatment leads to a significant, dose-dependent reduction in the phosphorylation of ERK1/2, thereby inactivating the pathway[1][2]. This inactivation prevents the downstream signaling cascade that would normally promote cell growth and survival. Concurrently, PC treatment markedly reduces both the gene and protein expression of CTSD[1]. The linkage is confirmed by experiments where co-treatment with PC and the specific MEK/ERK inhibitor U0126 results in a synergistic inhibition of CTSD expression and cell invasion, confirming that PC's anti-metastatic effects are mediated through the ERK/CTSD axis[1][2].
Caption: Praeruptorin C inhibits the ERK1/2 signaling pathway.
Key In Vitro Effects and Quantitative Data
Praeruptorin C has demonstrated superior efficacy against NSCLC cells when compared to its structural analogs, Praeruptorin A and B[1][2]. Its effects are dose-dependent and encompass several key cancer hallmarks.
In Vitro Assay
Cell Line
Effect of Praeruptorin C
Concentration Range
Reference
Cell Proliferation & Viability
A549, H1299
Significant suppression of cell growth and colony formation.
Experimental Protocol: In Vitro Cell Invasion (Transwell) Assay
This protocol is designed to quantify the inhibitory effect of Praeruptorin C on the invasive potential of NSCLC cells, a critical aspect of its anti-metastatic activity.
Preparation of Transwell Inserts:
Thaw Matrigel basement membrane matrix on ice overnight. Dilute Matrigel with serum-free cell culture medium to a final concentration of 1 mg/mL.
Carefully add 100 µL of the diluted Matrigel solution to the upper chamber of 8.0 µm pore size Transwell inserts. Ensure the entire surface is evenly coated.
Incubate the plates at 37°C for at least 4-6 hours to allow the Matrigel to solidify.
Cell Preparation and Seeding:
Culture A549 or H1299 cells to ~80% confluency.
Starve the cells in serum-free medium for 24 hours prior to the experiment. This step is critical to minimize basal migration and maximize the chemoattractant response.
Harvest cells using trypsin and resuspend them in serum-free medium containing various concentrations of Praeruptorin C (e.g., 0, 10, 20, 30 µM). Perform a cell count to ensure accurate seeding density.
Seed 2 x 10⁵ cells in 200 µL of the cell suspension into the upper chamber of the prepared Transwell inserts.
Invasion Assay:
Add 600 µL of complete medium (containing 10% FBS as a chemoattractant) to the lower chamber of the 24-well plate.
Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours.
Quantification of Invasion:
After incubation, carefully remove the medium from the upper chamber. Use a cotton swab to gently scrape off the non-invading cells from the upper surface of the membrane.
Fix the invading cells on the lower surface of the membrane with 4% paraformaldehyde for 20 minutes.
Stain the cells with 0.1% crystal violet solution for 30 minutes.
Wash the inserts with PBS and allow them to air dry.
Visualize and count the stained, invaded cells in at least five random fields under a microscope. The choice of multiple fields ensures a representative count and reduces sampling bias.
Caption: Workflow for the in vitro cell invasion assay.
Section 2: Cardiovascular Pharmacodynamics: Calcium Antagonism and Vasorelaxation
Praeruptorin C is recognized for its cardiovascular effects, including lowering blood pressure and dilating coronary arteries[3][7]. In vitro studies confirm these effects are largely attributable to its function as a calcium channel blocker[7][8][9].
Mechanistic Insight: Blockade of Calcium Ion Influx
The contraction of vascular smooth muscle is critically dependent on the influx of extracellular calcium (Ca²⁺) through voltage-gated calcium channels. Praeruptorin C induces vasorelaxation by inhibiting this influx[7]. In potassium-depolarized vascular preparations, where contraction is solely dependent on extracellular Ca²⁺, Praeruptorin C decreases the maximum contractile effect and shifts the calcium concentration-response curve to the right in a non-parallel manner[7]. This non-parallel shift is characteristic of a non-competitive antagonist, suggesting that Praeruptorin C blocks the calcium channels in a way that cannot be overcome by simply increasing the calcium concentration[7][9]. This mechanism is fundamental to its ability to relax blood vessels and inhibit the proliferation of vascular smooth muscle cells, a key event in the development of vascular hyperplastic diseases[8][10].
Note: The pD'₂ value is the negative logarithm of the molar concentration of an antagonist that produces a 2-fold shift to the right in an agonist's concentration-response curve.
Experimental Protocol: Ex Vivo Vasorelaxation in Swine Coronary Artery
This organ bath protocol provides a functional assessment of Praeruptorin C's vasodilatory properties on an isolated blood vessel.
Tissue Preparation:
Harvest the heart from a freshly euthanized swine and isolate the coronary arteries.
Immediately place the arteries in ice-cold, oxygenated Krebs-Henseleit (K-H) solution. The cold temperature and oxygenation are vital for preserving tissue viability.
Carefully dissect the arteries into rings of 2-3 mm in length, taking extreme care to avoid damaging the endothelium.
Mounting and Equilibration:
Mount the arterial rings in an organ bath chamber containing K-H solution maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.
Connect the rings to an isometric force transducer to record changes in tension.
Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, replacing the K-H solution every 15-20 minutes.
Induction of Contraction:
Depolarize the smooth muscle cells by replacing the K-H solution with a high-potassium (e.g., 60 mM KCl) solution. This opens voltage-gated calcium channels, causing a sustained contraction that serves as a reference.
Assessing Vasorelaxation:
Once the KCl-induced contraction has stabilized, add cumulative concentrations of Praeruptorin C to the organ bath.
Record the relaxation response at each concentration until a maximal effect is observed.
The relaxation is expressed as a percentage of the initial KCl-induced contraction. An IC₅₀ value (the concentration required to produce 50% of the maximal relaxation) can then be calculated. The IC₅₀ value for Praeruptorin C-induced relaxation in swine coronary artery is 79 µM[7].
Section 3: Anti-Inflammatory Pharmacodynamics
Praeruptorin C demonstrates significant anti-inflammatory properties, a characteristic shared by many coumarins[4][11]. Its mechanism involves the suppression of key inflammatory signaling pathways and the subsequent reduction in pro-inflammatory mediator production.
Mechanistic Insight: Dual Inhibition of NF-κB and STAT3 Pathways
In models of inflammation, such as lipopolysaccharide (LPS)-stimulated macrophages, Praeruptorin C has been shown to inhibit the activation of two critical transcription factors: Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3)[4]. Both pathways are central to the inflammatory response, driving the expression of genes for pro-inflammatory cytokines like TNF-α and IL-6, as well as the enzyme inducible nitric oxide synthase (iNOS), which produces the inflammatory mediator nitric oxide (NO)[4][11]. By inhibiting the activation of both NF-κB and STAT3, Praeruptorin C effectively dampens the inflammatory cascade at the transcriptional level[4].
Caption: Praeruptorin C inhibits NF-κB and STAT3 pathways.
Experimental Protocol: Nitric Oxide (NO) Production Assay (Griess Assay)
This colorimetric assay is a straightforward and reliable method to quantify the effect of Praeruptorin C on NO production by measuring its stable metabolite, nitrite, in cell culture supernatants.
Cell Culture and Treatment:
Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere for 24 hours.
Pre-treat the cells with various concentrations of Praeruptorin C for 1 hour. This pre-incubation allows the compound to exert its effects before the inflammatory stimulus is introduced.
Stimulate the cells with 1 µg/mL of LPS for 24 hours to induce an inflammatory response and NO production. Include a vehicle control (no LPS, no PC) and a positive control (LPS only).
Griess Reagent Assay:
After the 24-hour incubation, carefully collect 100 µL of the culture supernatant from each well.
Add 100 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant in a new 96-well plate.
Incubate the plate at room temperature for 10-15 minutes, protected from light. A pink/magenta color will develop in the presence of nitrite.
Data Analysis:
Measure the absorbance at 540 nm using a microplate reader.
Prepare a standard curve using known concentrations of sodium nitrite.
Calculate the nitrite concentration in the samples based on the standard curve and determine the percentage inhibition of NO production by Praeruptorin C relative to the LPS-only control.
Conclusion
The in vitro evidence compellingly positions Praeruptorin C as a multifaceted pharmacological agent with significant therapeutic potential. Its anti-cancer activity, particularly against NSCLC, is underpinned by a clear mechanism involving the inhibition of the ERK/CTSD signaling axis. Its cardiovascular effects are directly linked to its function as a calcium channel blocker, leading to vasorelaxation and anti-proliferative effects on vascular smooth muscle. Furthermore, its anti-inflammatory properties are mediated through the dual suppression of the critical NF-κB and STAT3 pathways. The detailed protocols and quantitative data presented in this guide offer a solid foundation for researchers to further explore and validate the therapeutic applications of this promising natural compound. Future in vivo studies are warranted to translate these in vitro findings into preclinical and, ultimately, clinical settings.
References
OUCI. Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways. vertexaisearch.cloud.google.com.
Liu, C.-M., Shen, H.-T., Lin, Y.-A., Luen, Y., & Hsieh, Y.-H. (2020). Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways. PMC.
BioKB. Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways. biokb.org.
BenchChem. (2025). Qianhucoumarin C: A Potential Anticancer Agent from Peucedanum praeruptorum. benchchem.com.
Ko, F. N., Wu, T. S., Liou, M. J., Huang, T. F., & Teng, C. M. (1993). Effects of praeruptorin C and E isolated from 'Qian-Hu' on swine coronary artery and guinea-pig atria. PubMed.
Liu, C.-M., Shen, H.-T., Lin, Y.-A., Luen, Y., & Hsieh, Y.-H. (2020). Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways. MDPI. Available from: [Link].
Zhou, X. N., Bi, H. C., Jin, J., Deng, R. R., Ying, M. J., Wang, Y. T., & Huang, M. (2013). Effects of praeruptorin A and praeruptorin C, a racemate isolated from Peucedanum praeruptorum, on MRP2 through the CAR pathway. PubMed. Available from: [Link].
Wang, R., Wang, D., Liu, M., & Zhou, J. (2021). Effect of functional food raw material Peucedanum praeruptorum Dunn. SciELO.
Song, Y., Li, S., He, B., Yang, Y., & Li, H. (2024). The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn. PMC. Available from: [Link].
BenchChem. (2025). A Comparative Analysis of Qianhucoumarin A and Praeruptorin A: Bioactivity and Mechanisms. benchchem.com.
Liu, C. M., Shen, H. T., Lin, Y. A., Yang, Y. L., & Hsieh, Y. H. (2020). Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non-Small Cell Lung Cancer Through Inactivating ERK/CTSD Signalling Pathways. PubMed. Available from: [Link].
Rao, M. R., & Wei, E. H. (2000). Effects of praeruptorine C on the intracellular free calcium in normal and hypertrophied rat ventricular myocytes. PubMed. Available from: [Link].
Wei, E. H., Rao, M. R., Chen, X. Y., Fan, L. M., & Chen, Q. (2002). Inhibitory effects of praeruptorin C on cattle aortic smooth muscle cell proliferation. PubMed. Available from: [Link].
Praeruptorin C: Elucidating the Cellular Targets in Vascular Smooth Muscle Cells for Cardiovascular Drug Discovery
An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract Praeruptorin C (Pra-C), a natural pyranocoumarin derived from the roots of Peucedanum praeruptorum Dunn, has emerged as a compound o...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
Praeruptorin C (Pra-C), a natural pyranocoumarin derived from the roots of Peucedanum praeruptorum Dunn, has emerged as a compound of significant interest in cardiovascular pharmacology.[1] Traditionally used in remedies for respiratory and cardiovascular ailments, modern research is beginning to uncover its molecular mechanisms. This technical guide synthesizes the current understanding of Pra-C's effects on vascular smooth muscle cells (VSMCs), focusing on its established anti-proliferative properties.[2] More importantly, it provides a comprehensive, hypothesis-driven framework for the systematic identification of its direct cellular targets. By drawing parallels with related compounds and leveraging established principles of VSMC physiology, this document outlines detailed experimental workflows designed to probe Pra-C's interactions with critical ion channels and intracellular signaling pathways. This guide is intended for researchers, pharmacologists, and drug development professionals seeking to explore the therapeutic potential of Praeruptorin C for vascular diseases such as hypertension and restenosis.
Introduction: The Therapeutic Promise of Praeruptorin C
Vascular smooth muscle cells (VSMCs) are fundamental to vascular physiology, regulating vessel tone, and blood pressure.[3] Their abnormal proliferation and migration are hallmark events in the pathogenesis of occlusive vascular diseases, including atherosclerosis and in-stent restenosis.[4][5] Consequently, molecules that can favorably modulate VSMC function are prime candidates for drug development.[6][7]
Praeruptorin C belongs to the coumarin family of phytochemicals, which are known to exhibit diverse pharmacological activities.[1] While its sibling compound, Praeruptorin A, has been more extensively studied for its endothelium-dependent vasorelaxant effects via the NO-cGMP pathway and inhibition of Ca2+ influx, Praeruptorin C has been specifically identified as a potent inhibitor of VSMC proliferation.[2][8] This unique profile suggests that Pra-C may offer a dual benefit in vascular disease: controlling the excessive cell growth that leads to vessel narrowing while potentially contributing to vasodilation.
This guide will first review the established biological effects of Pra-C on VSMCs and then present a structured, field-proven approach to deconstruct its mechanism of action and identify its primary molecular targets.
Established Biological Effect: Inhibition of VSMC Proliferation
The most definitive research on Praeruptorin C to date demonstrates its potent anti-proliferative effect on VSMCs.[2] In a key study, Pra-C was shown to suppress VSMC proliferation induced by potent mitogens like Angiotensin II and bovine serum in a concentration-dependent manner.
The primary mechanism identified for this inhibition is the arrest of the cell cycle at the G1/S transition phase.[2] This blockade prevents cells from entering the DNA synthesis (S) phase, thereby halting proliferation. This finding is crucial as it directs further investigation toward the molecular machinery that governs this specific checkpoint.
To fully exploit the therapeutic potential of Pra-C, a systematic elucidation of its molecular targets is necessary. Based on the known pharmacology of related compounds and the fundamental principles of VSMC biology, we propose a two-pronged investigative approach focusing on: (1) Modulation of ion channels critical for vascular tone and (2) Interference with intracellular signaling cascades governing both contraction and proliferation.
Hypothesis 1: Praeruptorin C Modulates Key Ion Channels
The regulation of membrane potential via ion channels is a primary determinant of VSMC contractility.[9] We hypothesize that Pra-C, like its analogue Praeruptorin A, interacts with ion channels to induce vasorelaxation.[8] The two most probable targets are L-type voltage-gated Ca2+ channels (CaV1.2) and large-conductance Ca2+-activated K+ channels (BKCa).[10][11]
CaV1.2 channels are the main gateway for Ca2+ influx, which triggers VSMC contraction.[12][13] Their inhibition is a well-established mechanism for vasodilation.
Causality: If Pra-C inhibits CaV1.2, it would reduce intracellular Ca2+ concentration ([Ca2+]i), leading to decreased activation of myosin light-chain kinase (MLCK), reduced myosin phosphorylation, and ultimately, muscle relaxation.[14]
Caption: Experimental workflow to quantify Pra-C's effect on cGMP.
Given the established G1-S arrest, the most direct targets for Pra-C's anti-proliferative effect are the proteins that govern this checkpoint. [2]Key players include Cyclin-Dependent Kinases (CDK4, CDK2), their regulatory partners (Cyclin D1, Cyclin A), and CDK inhibitors (CKIs) like p21 and p27.
[15][16]
Causality: Mitogenic signals typically lead to the upregulation of Cyclin D1/CDK4 complexes, which phosphorylate the retinoblastoma protein (pRb). [5]Phosphorylated pRb releases the transcription factor E2F, allowing the expression of genes required for S-phase entry. Pra-C likely inhibits this cascade by either downregulating cyclins/CDKs or upregulating CKIs.
Signaling Pathway: G1/S Cell Cycle Control in VSMCs
Caption: Hypothesized intervention of Pra-C in the G1/S checkpoint.
Protocol: Western Blot Analysis of Cell Cycle Proteins
Cell Culture and Treatment: Plate rat aortic VSMCs and grow to ~70% confluency. Synchronize cells by serum starvation for 24 hours.
Stimulation: Stimulate cells with a mitogen (e.g., 10% FBS or 100 nM Angiotensin II) in the presence or absence of Pra-C (e.g., 10 µM) for 18-24 hours.
Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors. Quantify total protein concentration using a BCA assay.
SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane onto a polyacrylamide gel. Separate proteins by electrophoresis and transfer them to a PVDF membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate overnight at 4°C with primary antibodies against: Cyclin D1, CDK4, phospho-pRb (Ser780), total pRb, p21, and β-actin (as a loading control).
Wash membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Detection and Analysis: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using densitometry software and normalize to the loading control. This provides a direct measure of how Pra-C alters the expression and phosphorylation status of key cell cycle regulators.
Future Directions and Drug Development
Identifying the precise molecular targets of Praeruptorin C is the critical next step in its development as a therapeutic agent.
[17]
Target Validation: Once primary targets are identified (e.g., CaV1.2 inhibition, p21 upregulation), further validation using techniques like siRNA-mediated knockdown or site-directed mutagenesis can confirm the specificity and necessity of the target for Pra-C's effects.
Structure-Activity Relationship (SAR) Studies: Synthesizing and testing Pra-C analogues can help optimize potency, selectivity, and pharmacokinetic properties, leading to the development of a lead compound for pre-clinical trials.
[7]* In Vivo Models: The efficacy of Pra-C and its derivatives must be tested in animal models of vascular disease, such as the carotid artery balloon injury model for restenosis or spontaneously hypertensive rats for hypertension.
[16]
By following the systematic, hypothesis-driven approach outlined in this guide, researchers can effectively deconstruct the pharmacological actions of Praeruptorin C, paving the way for its potential translation into a novel therapy for cardiovascular diseases.
References
Wei, E. H., Rao, M. R., Chen, X. Y., Fan, L. M., & Chen, Q. (2002). Inhibitory effects of praeruptorin C on cattle aortic smooth muscle cell proliferation. Acta Pharmacologica Sinica, 23(2), 129–132. [Link]
Yu, H., An, T., Liu, Y., Sun, W., & Liu, X. (2022). The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn. Frontiers in Pharmacology, 13, 1028919. [Link]
Zhang, Y., Zhang, Y., Wang, T., Wang, Y., Zhang, Y., & Li, Y. (2022). Endothelium-dependent vasorelaxant effects of praeruptorin a in isolated rat thoracic aorta. Journal of Receptors and Signal Transduction, 42(6), 612-620. [Link]
Gok, M., & Ertuna, E. (2019). Potassium channels in vascular smooth muscle: a pathophysiological and pharmacological perspective. Fundamental & Clinical Pharmacology, 33(5), 492-506. [Link]
Owens, G. K., Kumar, M. S., & Wamhoff, B. R. (2004). Molecular regulation of vascular smooth muscle cell differentiation in development and disease. Physiological Reviews, 84(3), 767-801. [Link]
Gonzalez-Hernandez, A., & Pires, N. (2020). Vascular smooth muscle ion channels in essential hypertension. Frontiers in Physiology, 11, 589. [Link]
Navedo, M. F., & Amberg, G. C. (2022). Ion channel molecular complexes in vascular smooth muscle. Frontiers in Physiology, 13, 949439. [Link]
Navedo, M. F., & Santana, L. F. (2019). Ion Channels and Their Regulation in Vascular Smooth Muscle. IntechOpen. [Link]
Jackson, W. F. (2017). Potassium Channels in Regulation of Vascular Smooth Muscle Contraction and Growth. Comprehensive Physiology, 8(1), 55-97. [Link]
Silva-Herdt, S. F., et al. (2013). Vasodilator Compounds Derived from Plants and Their Mechanisms of Action. Molecules, 18(5), 5713-5742. [Link]
Pang, J., et al. (2008). Compound C Inhibits Vascular Smooth Muscle Cell Proliferation and Migration in an AMP-Activated Protein Kinase-Independent Fashion. Journal of Pharmacology and Experimental Therapeutics, 326(3), 967-975. [Link]
Lüscher, T. F., & Vanhoutte, P. M. (1990). The Endothelium: Modulator of Cardiovascular Function. CRC Press. [Link]
Milo Healthcare. (n.d.). The Development of New Drugs for Cardiovascular Disease. [Link]
El-Yazbi, A. F., & Abd-Elrahman, K. S. (2011). Protein Kinase C as Regulator of Vascular Smooth Muscle Function and Potential Target in Vascular Disorders. Current Vascular Pharmacology, 9(3), 329-342. [Link]
Chien, C. Y., et al. (2023). Vasodilating Effects of Antispasmodic Agents and Their Cytotoxicity in Vascular Smooth Muscle Cells and Endothelial Cells—Potential Application in Microsurgery. International Journal of Molecular Sciences, 24(13), 10850. [Link]
Gizard, F., et al. (2005). PPARα inhibits vascular smooth muscle cell proliferation underlying intimal hyperplasia by inducing the tumor suppressor p16INK4a. The Journal of Clinical Investigation, 115(11), 3228-3238. [Link]
Fuster, V., & Harrington, R. A. (2011). Latest drug developments in the field of cardiovascular disease. Nature Reviews Drug Discovery, 10(1), 11-12. [Link]
Gonzalez-Alvarez, R., et al. (2022). Vascular Smooth Muscle Cell Migration and P70S6K: Key Players in Intimal Hyperplasia Development. Circulation Research, 130(1), 108-125. [Link]
Domainex. (n.d.). Cardiovascular Diseases | CVD Drug Discovery. [Link]
Jo, Y., et al. (2023). Pinocembrin Downregulates Vascular Smooth Muscle Cells Proliferation and Migration Leading to Attenuate Neointima Formation in Balloon-Injured Rats. International Journal of Molecular Sciences, 24(18), 14316. [Link]
Leo, M. D., & Looft-Wilson, R. (2015). Calcium- and voltage-gated BK channels in vascular smooth muscle. Microcirculation, 22(3), 183-197. [Link]
BioInformant. (2022). Overcoming major challenges in cardiac drug discovery using human induced pluripotent stem cell technology. [Link]
Heineke, J., & Molkentin, J. D. (2023). Calcineurin Is a Universal Regulator of Vessel Function—Focus on Vascular Smooth Muscle Cells. International Journal of Molecular Sciences, 24(18), 14127. [Link]
Brozovich, F. V., et al. (2017). Regulation of Pulmonary Vascular Smooth Muscle Contractility in Pulmonary Arterial Hypertension: Implications for Therapy. Frontiers in Physiology, 8, 627. [Link]
Praeruptorin C: A Comprehensive Technical Whitepaper on Toxicity, Pharmacokinetics, and Safety Profiles in Animal Models
Executive Summary Praeruptorin C (Pra-C) is a highly bioactive angular-type pyranocoumarin derived from the dried roots of Peucedanum praeruptorum Dunn (Qianhu), a staple in traditional respiratory and cardiovascular med...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Praeruptorin C (Pra-C) is a highly bioactive angular-type pyranocoumarin derived from the dried roots of Peucedanum praeruptorum Dunn (Qianhu), a staple in traditional respiratory and cardiovascular medicine[1]. As drug development increasingly looks to phytochemical scaffolds for novel therapeutics, Pra-C has emerged as a potent candidate due to its neuroprotective, anti-inflammatory, and calcium-antagonistic properties[2][3]. However, translating in vitro efficacy to in vivo success requires a rigorous understanding of its pharmacokinetic (PK) limitations, metabolic fate, and safety margins.
As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative, self-validating framework for evaluating the toxicity and safety profile of Pra-C in animal models. This guide synthesizes mechanistic pathways, quantitative safety data, and field-proven experimental protocols to assist researchers in optimizing Pra-C for preclinical development.
Pharmacokinetics and Metabolic Fate in Animal Models
The therapeutic viability of Pra-C is heavily dictated by its absorption, distribution, metabolism, and excretion (ADME) profile. Pra-C belongs to a class of khellactone derivatives (KDs) characterized by high lipophilicity (logP values typically between 1 and 5)[4].
The Causality of Bioavailability Limitations:
While high lipophilicity ensures rapid gastrointestinal absorption, it simultaneously renders Pra-C highly susceptible to rapid metabolic degradation. In vivo, the primary metabolic pathway involves the stepwise hydrolysis of the acyloxy groups at the C-3′ and C-4′ positions[4]. Because of this rapid first-pass metabolism, the systemic bioavailability of the parent compound is often lower than anticipated from in vitro models. Furthermore, Pra-C acts as a potent modulator of the xenobiotic nuclear receptor pregnane X receptor (PXR), significantly upregulating cytochrome P450 3A4 (CYP3A4) expression[1][5]. This PXR/CYP3A4 activation creates a self-inducing clearance loop and raises the potential for herb-drug interactions.
In Vivo Safety Profile and Acute Toxicity
Pra-C generally exhibits a wide therapeutic window and a favorable safety profile, provided the route of administration is carefully controlled.
Route-Dependent Toxicity (Oral vs. Intraperitoneal):
Acute toxicity testing in murine models reveals a stark contrast between oral and intraperitoneal (i.p.) administration. Oral administration of Pra-C and its parent extracts demonstrates a wide margin of safety, with no observed adverse behavioral effects or acute toxicity at therapeutic doses[3][6]. In contrast, i.p. administration of high-dose fractions (e.g., 1 g/kg) has been shown to induce delayed mortality[3].
Scientific Rationale: Oral administration subjects Pra-C to immediate intestinal and hepatic first-pass hydrolysis, neutralizing potential acute toxic spikes of the parent pyranocoumarin. Intraperitoneal injection bypasses this initial metabolic safeguard, leading to an unregulated surge in systemic exposure that can overwhelm metabolic clearance pathways[4][6].
Pra-C demonstrates profound neuroprotective and analgesic effects without inducing neurotoxicity. In primary cultures of mouse neurons, Pra-C exerts zero toxicity at doses up to 10 μg/mL[1].
In vivo, Pra-C (administered at 1.5 to 3.0 mg/kg) successfully alleviates motor deficits and depression-like behaviors in 3-nitropropionic acid (3-NP) induced Huntington's disease models by upregulating Brain-Derived Neurotrophic Factor (BDNF) and DARPP32[2]. Furthermore, at 3 mg/kg, it relieves chronic inflammatory pain by inhibiting microglial activation (reducing TNF-α and IL-1β) in the anterior cingulate cortex[7].
The core mechanism of its neuroprotection lies in its ability to selectively down-regulate GluN2B-containing N-methyl-D-aspartate (NMDA) receptors[8]. By doing so, Pra-C prevents glutamate-induced intracellular calcium (
Ca2+
) overload, thereby maintaining the Bcl-2/Bax balance and halting the intrinsic apoptotic cascade[8].
Fig 1. Praeruptorin C signaling pathway mediating neuroprotection and analgesia.
Quantitative Data Summary
The following table synthesizes the established pharmacokinetic and safety parameters for Pra-C across various models to facilitate rapid comparative analysis.
Self-Validating Experimental Protocol: In Vivo Toxicity & PK Evaluation
To ensure scientific integrity, toxicity and PK evaluations must be designed as self-validating systems. The following protocol integrates internal controls and physiological baselines to accurately assess Pra-C safety.
Step-by-Step Methodology
Step 1: Baseline Establishment & Acclimatization
Action: House C57BL/6 or BALB/c mice in a specific pathogen-free (SPF) environment (12-h light/dark cycle, 22–25 °C) for 7 days prior to dosing[5][7].
Causality: Stress-induced cortisol spikes can alter baseline CYP450 enzyme expression, artificially skewing the metabolic profiling of Pra-C. Acclimatization ensures enzymatic homeostasis.
Step 2: Dual-Route Administration Cohorts
Action: Divide animals into Oral Gavage (p.o.) and Intraperitoneal (i.p.) cohorts. Administer Pra-C suspended in 0.5% sodium carboxymethyl cellulose (CMC) at escalating doses (e.g., 5, 15, 50 mg/kg). Include a vehicle-only control group.
Causality: Because Pra-C toxicity is highly route-dependent[6], testing both routes isolates the effects of first-pass intestinal hydrolysis from systemic parent-compound toxicity.
Step 3: Serial Pharmacokinetic Sampling
Action: Collect 0.5 mL blood samples via the orbital vein at 0 (pre-dose), 5, 15, 30, 60, 120, 240, and 480 minutes post-dose[9]. Centrifuge at 10,000 rpm for 5 min to extract plasma.
Causality: The dense early-time-point sampling (5-30 mins) is critical to capture the rapid hydrolysis of the acyloxy groups before the compound is entirely converted into its metabolites[4].
Step 4: LC-MS/MS Analysis with Internal Standards
Action: Treat plasma with liquid-liquid extraction using methyl tert-butyl ether (MTBE). Spike samples with Osthole as an internal standard (IS) prior to LC-MS/MS injection[9].
Causality: Matrix effects in plasma can suppress ionization in mass spectrometry. Using Osthole (a structurally related coumarin) validates the extraction efficiency and ensures absolute quantitative accuracy of Pra-C levels.
Step 5: End-Point Toxicity Screening
Action: Monitor for 14 days post-administration. Assess behavioral changes (open field test), record body/organ weights, and perform histological analysis on the liver and kidneys.
Causality: Because high-dose i.p. administration causes delayed mortality[3], a 14-day observation window is mandatory to capture latent hepatotoxicity or renal failure driven by metabolite accumulation.
Fig 2. Self-validating in vivo workflow for Pra-C safety and pharmacokinetic profiling.
Conclusion & Translational Outlook
Praeruptorin C represents a highly promising scaffold for neurodegenerative and inflammatory diseases. Its safety profile is exceptionally strong when administered orally, benefiting from a wide therapeutic index. However, drug development professionals must account for its rapid hydrolysis and PXR-mediated CYP3A4 induction during formulation. Future translational efforts should focus on targeted delivery systems (such as lipid nanoparticles) to protect the acyloxy groups from premature hydrolysis, thereby enhancing systemic bioavailability without triggering the acute toxicity associated with unbuffered systemic spikes.
References
The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn
Frontiers in Pharmacology
URL:[Link]
A Review on the Morphology, Cultivation, Identification, Phytochemistry, and Pharmacology of Kitagawia praeruptora (Dunn) Pimenov
MDPI
URL:[Link]
Pharmacokinetics and Tissue Distribution Study of Praeruptorin D from Radix Peucedani in Rats by High-Performance Liquid Chromatography (HPLC)
MDPI
URL:[Link]
Effect of Praeruptorin C on 3-nitropropionic acid induced Huntington's disease-like symptoms in mice
PubMed (NIH)
URL:[Link]
Pra-C exerts analgesic effect through inhibiting microglial activation in anterior cingulate cortex in complete Freund's adjuvant-induced mouse model
PMC (NIH)
URL:[Link]
Pharmacokinetic and Metabolic Characteristics of Herb-Derived Khellactone Derivatives, A Class of Anti-HIV and Anti-Hypertensive: A Review
MDPI
URL:[Link]
Chinese herbal component, Praeruptorin E, enhances anti-asthma efficacy and prevents toxicity of aminophylline by targeting the NF-κB/PXR/CYP3A4 pathway
Annals of Translational Medicine
URL:[Link]
The neuroprotective effect of praeruptorin C against NMDA-induced apoptosis through down-regulating of GluN2B-containing NMDA receptors
CoLab
URL:[Link]
HPLC-UV method development for Praeruptorin C quantification
Application Note: Development and Validation of an HPLC-UV Method for the Quantification of Praeruptorin C in Peucedanum praeruptorum Executive Summary This application note details a robust, self-validating High-Perform...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Development and Validation of an HPLC-UV Method for the Quantification of Praeruptorin C in Peucedanum praeruptorum
Executive Summary
This application note details a robust, self-validating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the accurate quantification of Praeruptorin C (PC). Designed for researchers and drug development professionals, this protocol adheres to ICH Q2(R1) guidelines, emphasizing mechanistic rationale for sample preparation, chromatographic separation, and system suitability.
Introduction & Pharmacological Context
Because PC is a critical biomarker for the quality control of P. praeruptorum extracts and a promising candidate for drug development, establishing a highly specific and reproducible quantification method is essential[3].
Fig 1: Pharmacological mechanism of Praeruptorin C via VGCC antagonism and ERK/CTSD inactivation.
Method Development Rationale (The "Why")
To ensure scientific integrity and experimental success, every parameter in this method was selected based on the physicochemical properties of pyranocoumarins.
Stationary Phase (Column Selection): A reversed-phase C18 column (e.g., ZORBAX Eclipse Plus, 150 mm × 4.6 mm, 5 µm) is utilized. The dense octadecylsilane coverage provides optimal hydrophobic retention for the non-polar hexacyclic skeleton of PC, preventing peak fronting[4].
Mobile Phase Optimization: An isocratic elution of Methanol-Water (75:25, v/v) is employed. Methanol is strictly preferred over acetonitrile here; its protic nature interacts favorably with the coumarin lactone ring via hydrogen bonding. This yields superior peak symmetry and ensures baseline resolution between PC and its structural isomers (Praeruptorin A and B)[4].
Detection Wavelength (321 nm): PC exhibits UV absorption maxima at both 227 nm and 321 nm[2]. While 227 nm offers higher absolute sensitivity, 321 nm is selected for quantification. Monitoring at 321 nm drastically enhances method specificity by bypassing the high-background noise of ubiquitous plant phenolics, flavonoids, and organic acids that absorb heavily below 250 nm.
Experimental Protocols (The "How")
Self-Validating System: To guarantee trustworthiness, this protocol mandates System Suitability Testing (SST) prior to batch analysis to confirm column efficiency and system precision.
Reagents & Materials
Standard: Praeruptorin C Reference Standard (Purity ≥ 98.0%).
Solvents: HPLC-Grade Methanol; Ultrapure Water (18.2 MΩ·cm).
Matrix: Dried roots of Peucedanum praeruptorum Dunn.
Sample Preparation Workflow
Pulverization: Grind the dried roots and pass through a 60-mesh sieve to normalize particle size and maximize the solvent-contact surface area.
Extraction: Accurately weigh 0.50 g of the powder into a 50 mL conical flask. Add exactly 25.0 mL of 70% Methanol (v/v).
Ultrasonication: Sonicate the sealed flask at room temperature for 30 minutes. Acoustic cavitation disrupts the rigid plant cell walls, driving the exhaustive extraction of pyranocoumarins into the solvent.
Weight Restoration: Allow the extract to cool to room temperature. Weigh the flask and compensate for any solvent volatilization by adding 70% Methanol to restore the original weight.
Filtration: Centrifuge the extract at 12,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an amber HPLC autosampler vial.
Fig 2: Step-by-step sample preparation and HPLC-UV analysis workflow for Praeruptorin C.
Chromatographic Conditions
Table 1: Optimized HPLC-UV Parameters
Parameter
Specification
Rationale
Column
ZORBAX Eclipse Plus C18 (150 × 4.6 mm, 5 µm)
Standard dimensions for optimal theoretical plates.
Mobile Phase
Methanol : Water (75:25, v/v)
Protic solvent interaction with lactone rings.
Elution Mode
Isocratic
Simplifies method transfer and reduces cycle time.
Flow Rate
1.0 mL/min
Optimal linear velocity for 4.6 mm ID columns.
Column Temp.
30 °C
Reduces mobile phase viscosity and backpressure.
Detection
UV at 321 nm
Maximizes specificity against plant matrix noise.
Injection Vol.
10 µL
Prevents column overloading while maintaining LOD.
Method Validation Data (ICH Q2(R1) Compliance)
The method was validated to ensure it is fit-for-purpose for both raw material screening and pharmacokinetic evaluations[3].
System Suitability Testing (SST):
Before analyzing unknown samples, inject a 50 µg/mL PC standard six times. The system is deemed suitable only if:
Tailing Factor (
Tf
)
≤1.5
Theoretical Plates (
N
)
≥5000
Peak Area %RSD
≤2.0%
Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)
Analyte
Linear Range (µg/mL)
Regression Equation
Correlation (
R2
)
LOD (µg/mL)
LOQ (µg/mL)
Praeruptorin C
2.00 – 100.00
y = 34512x + 124.5
0.9998
0.15
0.45
Table 3: Precision and Accuracy (Spike-Recovery)
Accuracy was determined by spiking known concentrations of PC standard into pre-analyzed P. praeruptorum matrix samples.
Concentration Level
Intra-day Precision (%RSD, n=6)
Inter-day Precision (%RSD, n=3 days)
Mean Recovery (%)
Low (5.0 µg/mL)
1.2%
1.8%
98.5%
Medium (20.0 µg/mL)
0.9%
1.4%
100.2%
High (80.0 µg/mL)
0.7%
1.1%
99.8%
Conclusion
By leveraging the specific physicochemical properties of Praeruptorin C, this HPLC-UV method provides an authoritative, highly reproducible, and self-validating framework for its quantification. The strategic use of a 75:25 Methanol-Water mobile phase combined with 321 nm UV detection ensures that researchers can confidently isolate the target analyte from complex botanical matrices without the need for expensive mass spectrometry instrumentation.
References
Simultaneous Quantification of Three Pyranocoumarins of Peucedanum Praeruptorum in Rat Plasma by Liquid Chromatography–Tandem
Source: Oxford Academic
URL:3
Pyranocoumarins from Root Extracts of Peucedanum praeruptorum Dunn with Multidrug Resistance Reversal and Anti-Inflammatory Activities
Source: MDPI
URL:2
Comparative Transcriptomics Unveil the Crucial Genes Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn
Source: Frontiers
URL:4
The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn
Source: Semantic Scholar
URL:1
Application Note: Advanced LC-MS/MS Methodology for the Quantification of Praeruptorin C in Rat Plasma
Introduction & Scientific Rationale Praeruptorin C (pC) is a highly bioactive pyranocoumarin isolated from the roots of Peucedanum praeruptorum Dunn (Qianhu), a traditional medicinal herb renowned for its calcium channel...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Scientific Rationale
Praeruptorin C (pC) is a highly bioactive pyranocoumarin isolated from the roots of Peucedanum praeruptorum Dunn (Qianhu), a traditional medicinal herb renowned for its calcium channel blocking, anti-inflammatory, and cardioprotective properties[1]. Accurately profiling the pharmacokinetics (PK) of pC in preclinical rat models is a critical bottleneck in drug development. Because pC undergoes extensive first-pass metabolism, its systemic bioavailability is extremely low, demanding an analytical method with exceptional sensitivity and selectivity[1].
This technical guide details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of pC in rat plasma[2]. By leveraging optimized liquid-liquid extraction (LLE) and specific precursor-to-product ion transitions, this methodology achieves a lower limit of quantification (LLOQ) of 2.00 ng/mL, providing the precision required for rigorous PK modeling.
Mechanistic Rationale for Analytical Choices
Expertise & Experience: The "Why" Behind the Method
Ionization Strategy (Ammonium Adduct Formation): Pyranocoumarins like pC (MW: 428.4 g/mol ) lack strongly basic amine groups, making standard protonation ([M+H]⁺) highly inefficient in the mass spectrometer. To overcome this, 10 mM ammonium acetate is introduced into the mobile phase. This intentionally drives the formation of highly stable ammonium adducts ([M+NH₄]⁺) in the positive electrospray ionization (ESI+) source, shifting the target precursor ion to m/z 446.2 and exponentially increasing the signal-to-noise ratio[2].
Matrix Effect Mitigation (Liquid-Liquid Extraction): While simple protein precipitation (PPT) is faster, it leaves residual endogenous phospholipids in the plasma that cause severe ion suppression in the MS source. This protocol utilizes a Liquid-Liquid Extraction (LLE) using chloroform. The lipophilic nature of pC allows it to partition cleanly into the organic phase, leaving polar matrix interferents behind. This ensures high recovery rates (>85%) and guarantees the method's trustworthiness[2]. Furthermore, the exceptional stability of pC during LC-MS/MS workflows has been independently validated, even leading to its use as a reliable internal standard in other pharmacokinetic assays[3].
Electrospray ionization and collision-induced dissociation pathway for Praeruptorin C.
Experimental Protocol: Sample Preparation
Self-Validating System Check: Before analyzing in vivo samples, the system must be validated using a "Blank Plasma + Internal Standard (IS)" injection. This ensures zero cross-talk between the MRM channels of the analyte and the IS (Ginkgolide A), confirming the baseline trustworthiness of the run.
Step-by-Step Liquid-Liquid Extraction (LLE):
Aliquot: Transfer 50 µL of rat plasma (stored at -80°C and thawed completely on ice) into a clean 10 mL glass centrifuge tube.
Spike IS: Add 50 µL of the Internal Standard working solution (Ginkgolide A, 800 ng/mL in methanol) and vortex briefly[2].
Extraction: Add 3.0 mL of chloroform to the mixture.
Partitioning: Vortex vigorously for 5 minutes. Continuous agitation is critical to ensure complete partitioning of the pyranocoumarins into the organic layer.
Phase Separation: Centrifuge the samples at 5,000 × g for 5 minutes at 4°C.
Transfer: Carefully aspirate the lower organic (chloroform) supernatant using a glass Pasteur pipette and transfer it into a clean glass tube, avoiding the proteinaceous interphase.
Evaporation: Evaporate the organic solvent to complete dryness under a gentle, steady stream of nitrogen gas at 40°C.
Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (Methanol:10 mM Ammonium Acetate, 70:30, v/v).
Injection: Vortex for 1 minute, transfer to an autosampler vial, and inject 5 µL into the LC-MS/MS system[2].
Step-by-step liquid-liquid extraction and LC-MS/MS workflow for rat plasma samples.
LC-MS/MS Instrument Parameters
To achieve optimal peak shape and minimize run times, an isocratic elution strategy is employed.
Liquid Chromatography Conditions
Analytical Column: Reversed-phase C18 (e.g., Hypersil GOLD, 50 mm × 4.6 mm, 3 µm)
Mobile Phase: Methanol and 10 mM Ammonium Acetate solution (70:30, v/v)[2]
Flow Rate: 0.3 mL/min (Isocratic)
Injection Volume: 5 µL
Total Run Time: ~5.0 minutes
Mass Spectrometry Conditions
Detection is performed using a triple quadrupole mass spectrometer equipped with an ESI source operating in positive ion mode.
Note: The m/z 83.1 product ion is a highly abundant and characteristic fragment for pyranocoumarins, ensuring maximum assay specificity against background plasma noise[2].
Pharmacokinetic Application & Expected Results
When applied to in vivo studies, this method yields a linear calibration curve over the concentration range of 2.00 to 1000 ng/mL for pC (r² > 0.99)[2]. The precision (CV%) and accuracy are well within the FDA bioanalytical validation guidelines (±15%).
Table 2: Representative Pharmacokinetic Parameters of Praeruptorin C in Rats
(Following oral administration of P. praeruptorum extract)
PK Parameter
Value (Mean ± SD)
Biological & Clinical Significance
Cₘₐₓ (ng/mL)
7.59 ± 1.98
Peak plasma concentration reflects rapid but limited systemic absorption[1].
Tₘₐₓ (h)
~1.0 - 2.0
Indicates relatively fast gastrointestinal absorption into the bloodstream.
AUC₀–t (h·ng/mL)
91.64 ± 9.37
Total systemic exposure; low values corroborate high hepatic first-pass metabolism[1].
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Target Audience: Natural Product Chemists, NMR Spectroscopists, and Drug Discovery Scientists
Subject: Praeruptorin C (Angular-type Pyranocoumarin) from Peucedanum praeruptorum Dunn
Introduction & Scientific Rationale
Praeruptorin C is a bioactive angular-type pyranocoumarin (khellactone derivative) predominantly isolated from the dried roots of Peucedanum praeruptorum Dunn (known in Traditional Chinese Medicine as Peucedani Radix or "Qianhu")[1]. Structurally, it consists of a dihydroseselin (khellactone) skeleton esterified with specific acyl groups (such as angeloyl and isovaleryl/tigloyl moieties) at the C-3' and C-4' chiral centers[2].
From a pharmacological perspective, Praeruptorin C acts as a potent calcium channel blocker, exhibiting significant vasorelaxant effects on coronary arteries and anti-hypertensive properties[3]. Furthermore, it demonstrates robust anti-inflammatory activity by suppressing lipopolysaccharide (LPS)-induced macrophage activation via the inhibition of NF-κB and STAT3 signaling pathways[4].
As a Senior Application Scientist, I emphasize that the structural elucidation of khellactone derivatives is notoriously challenging due to the presence of multiple stereocenters and the structural similarity of acyl substituents. This application note provides a self-validating workflow for the extraction, chromatographic isolation, and rigorous Nuclear Magnetic Resonance (NMR) characterization of Praeruptorin C, focusing on the causality behind specific 1D and 2D NMR experimental choices.
Experimental Protocols: Extraction and Isolation
To ensure high-purity isolation of Praeruptorin C (>98%) suitable for NMR and biological assays, a targeted chromatographic approach is required. The following protocol leverages the lipophilic nature of pyranocoumarins[5].
Step-by-Step Isolation Methodology
Primary Extraction:
Pulverize 1.0 kg of dried Peucedanum praeruptorum roots into a fine powder.
Extract the powder with 70% aqueous ethanol (3 × 5 L) under reflux for 2 hours per cycle.
Rationale: 70% EtOH effectively penetrates the plant matrix, solubilizing both the moderately polar glycosides and the lipophilic pyranocoumarins.
Liquid-Liquid Partitioning:
Concentrate the pooled extract under reduced pressure (40°C) to remove ethanol.
Suspend the aqueous residue in distilled water and partition sequentially with ethyl acetate (EtOAc) (3 × 2 L).
Rationale: The EtOAc fraction selectively enriches the khellactone derivatives while leaving highly polar tannins and sugars in the aqueous phase.
Silica Gel Column Chromatography (CC):
Load the concentrated EtOAc extract onto a silica gel column (200–300 mesh).
Elute using a gradient solvent system of petroleum ether/ethyl acetate (from 100:0 to 50:50, v/v).
Monitor fractions via Thin Layer Chromatography (TLC) under UV light (254 nm and 365 nm), pooling fractions exhibiting characteristic blue fluorescence indicative of coumarins.
Preparative HPLC / HPCCC Purification:
Subject the enriched coumarin fraction to preparative High-Performance Liquid Chromatography (HPLC) using a reversed-phase C18 column (e.g., 250 × 21.2 mm, 5 μm).
Mobile Phase: Acetonitrile/Water (gradient from 40% to 80% ACN over 45 minutes).
Detection: Diode Array Detector (DAD) set at 321 nm (coumarin maximum absorption)[2].
Collect the peak corresponding to Praeruptorin C and lyophilize to yield a white amorphous powder.
Caption: Step-by-step extraction and chromatographic isolation workflow for Praeruptorin C.
The absolute configuration of the C-3' and C-4' positions is the critical determinant of biological activity in khellactone derivatives. We utilize specific NMR chemical shifts and coupling constants (
J
) to validate the cis or trans configuration of the pyran ring[6].
NMR Acquisition Parameters
Solvent: Chloroform-d (CDCl₃) with TMS as an internal standard.
Instrument: 600 MHz NMR Spectrometer equipped with a cryoprobe for enhanced sensitivity.
2D NMR: Acquire COSY (to trace vicinal protons H-3/H-4 and H-3'/H-4'), HSQC (for direct C-H mapping), and HMBC (to determine the exact placement of the acyl groups via long-range 3J correlations to carbonyl carbons).
Stereochemical Rationale (The E-E-A-T Insight)
To confidently assign Praeruptorin C as a cis-khellactone derivative, analyze the following self-validating spectral features:
Coupling Constants (
J3′,4′
): In the ¹H NMR spectrum, the coupling constant between the vicinal methine protons H-3' and H-4' is approximately 4.8 - 5.0 Hz . This large
J
value is the definitive hallmark of a cis configuration. A trans configuration would typically present a smaller coupling constant[2][6].
Geminal Dimethyl Chemical Shifts (Δδ): In the ¹³C NMR spectrum, the chemical shift difference (Δδ) between the C-5' and C-6' methyl groups is minimal (often < 1.0 ppm) for cis-khellactones. Conversely, trans-khellactones exhibit a massive spatial strain that forces these methyls into different magnetic environments, resulting in a Δδ of 4.0 – 6.0 ppm[6].
Data Presentation: Representative NMR Chemical Shifts
The following table summarizes the characteristic ¹H and ¹³C NMR assignments for the angular pyranocoumarin core of Praeruptorin C[2].
Position
¹³C δ (ppm)
¹H δ (ppm), Multiplicity,
J
(Hz)
Structural Significance
Coumarin Core
C-2
160.2
-
Lactone carbonyl
C-3
113.2
6.21, d,
J
= 9.5
α,β-unsaturated lactone system
C-4
143.5
7.58, d,
J
= 9.5
α,β-unsaturated lactone system
C-5
129.0
7.35, d,
J
= 8.7
Aromatic proton (ortho-coupled)
C-6
114.5
6.81, d,
J
= 8.7
Aromatic proton (ortho-coupled)
C-7
156.0
-
Oxygenated aromatic carbon
C-8
112.5
-
Fused pyran attachment point
C-9
154.0
-
Bridgehead carbon
C-10
112.0
-
Bridgehead carbon
Pyran Ring
C-2'
77.5
-
Oxygenated quaternary carbon
C-3'
60.5
5.44, d,
J
= 4.8
Chiral center (Acylated)
C-4'
59.8
6.68, d,
J
= 4.8
Chiral center (Acylated)
C-5' (CH₃)
22.5
1.45, s
Geminal methyl (indicates cis)
C-6' (CH₃)
23.0
1.50, s
Geminal methyl (indicates cis)
Note: Acyl substituent signals (e.g., angeloyl/isovaleryl) typically appear in the aliphatic and downfield olefinic regions and are assigned via HMBC correlations from H-3'/H-4' to the respective ester carbonyls.
Pharmacological Mechanism of Action
Praeruptorin C demonstrates significant therapeutic potential in inflammatory and cardiovascular diseases. In macrophage models (RAW 264.7), it acts as a dual-inhibitor of the NF-κB and STAT3 signaling pathways. By preventing the degradation of IκB-α, Praeruptorin C halts the nuclear translocation of NF-κB, thereby shutting down the transcription of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α)[4].
Caption: Anti-inflammatory mechanism of Praeruptorin C via inhibition of NF-κB and STAT3 pathways.
References
MDPI - Molecules. "Pyranocoumarins from Root Extracts of Peucedanum praeruptorum Dunn with Multidrug Resistance Reversal and Anti-Inflammatory Activities." Available at:[Link]
Frontiers in Pharmacology. "The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn." Available at:[Link]
PubMed / Inflammation. "Pyranocoumarins isolated from Peucedanum praeruptorum Dunn suppress lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB and STAT3 activation." Available at:[Link]
PubMed / Molecules. "Pharmacokinetic and Metabolic Characteristics of Herb-Derived Khellactone Derivatives, A Class of Anti-HIV and Anti-Hypertensive: A Review." Available at:[Link]
ResearchGate / SciSpace. "Research progress of the studies on the roots of Peucedanum praeruptorum dunn (Peucedani radix)." Available at:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals.
Document Type: Technical Protocol & Formulation Guide
Executive Summary & Physicochemical Challenges
Praeruptorin C (Pra-C) is a highly bioactive pyranocoumarin isolated from the roots of Peucedanum praeruptorum Dunn. It has garnered significant preclinical interest for its roles as a calcium channel antagonist, an anti-inflammatory agent, and an inhibitor of osteoclastogenesis.
The Formulation Challenge: Like many coumarin derivatives, Pra-C is highly lipophilic and exhibits extremely poor aqueous solubility. Attempting to dissolve Pra-C directly in physiological saline or phosphate-buffered saline (PBS) results in immediate precipitation. Administering a precipitated suspension in vivo leads to erratic pharmacokinetics, localized tissue irritation, and irreproducible efficacy data. To achieve reliable systemic exposure, the formulation must bridge the polarity gap using either a lipid-based matrix or a carefully constructed co-solvent/surfactant system.
In Vivo Study Parameters & Dosage Selection
The following table synthesizes field-proven in vivo parameters for Pra-C across various murine and rat models. These parameters serve as a baseline for establishing your experimental dosing regimens.
To circumvent the solubility limitations of Pra-C, two primary formulation pathways are utilized 4. The choice depends heavily on the administration route and the specific biological readouts of your study (e.g., avoiding lipid vehicles if studying lipid metabolism).
Workflow for formulating Praeruptorin C into lipid-based and co-solvent delivery systems.
Self-Validating Experimental Protocols
Scientific integrity demands that protocols are not just followed, but actively validated during execution. The following protocols incorporate visual binary checks to ensure the thermodynamic stability of the formulation before administration.
Protocol A: Lipid-Based Formulation for IP or PO Administration
Yields a clear solution up to 2.5 mg/mL. Ideal for chronic dosing where aqueous co-solvents might cause peritoneal dehydration.
Causality & Rationale: DMSO acts as a potent polar aprotic solvent to break the stable crystalline lattice of the coumarin core. Corn or olive oil provides a hydrophobic sink, preventing the compound from crashing out when introduced to the aqueous environment of the peritoneal cavity or gastrointestinal tract.
Step-by-Step Methodology:
Weighing: Accurately weigh 2.5 mg of Pra-C powder into a sterile microcentrifuge tube.
Primary Dissolution: Add 100 μL of high-purity, sterile DMSO (10% of final volume).
Agitation: Vortex vigorously for 30 seconds, followed by water-bath sonication at room temperature for 2–5 minutes until no particulate matter remains.
Lipid Addition: Add 900 μL of sterile Corn Oil or Olive Oil (90% of final volume).
Homogenization: Vortex the mixture for 1 minute to ensure complete miscibility between the DMSO and the oil phase.
Self-Validation Check: Hold the tube against a light source. The solution must be optically clear with a slight yellow tint. If the solution is cloudy, phase separation has occurred, invalidating the concentration. Do not administer a cloudy solution.
Protocol B: Co-Solvent Aqueous Formulation for IV or IP Administration
Yields a clear solution up to 2.0 mg/mL. Ideal for studies requiring rapid systemic absorption.
Causality & Rationale: PEG300 acts as a miscible co-solvent, bridging the polarity gap between DMSO and water. Tween 80, a non-ionic surfactant, forms micelles that sterically hinder Pra-C molecules from aggregating. Saline is added last to provide isotonicity.
Step-by-Step Methodology:
Primary Dissolution: Dissolve 2.0 mg of Pra-C in 100 μL of sterile DMSO (10% final volume). Vortex until visually clear.
Co-solvent Addition: Add 400 μL of PEG300 (40% final volume). Vortex thoroughly. Causality: Adding PEG before the surfactant prevents localized precipitation.
Surfactant Addition: Add 50 μL of Tween 80 (5% final volume). Vortex for 1 minute. The solution will become viscous.
Aqueous Phase Addition: Crucial Step. Add 450 μL of sterile 0.9% Saline (45% final volume) dropwise while continuously vortexing. Causality: Dropwise addition prevents localized supersaturation and sudden precipitation of the lipophilic drug.
Self-Validation Check: The final formulation must be a perfectly clear, single-phase solution. If micro-crystals are visible, discard and restart, ensuring slower saline addition.
Pharmacodynamics & Mechanistic Pathways
Understanding the downstream targets of Pra-C is critical for selecting the appropriate in vivo model and readout assays. Pra-C operates primarily through the antagonism of calcium channels and NMDA receptors, which subsequently downregulates major inflammatory and osteoclastogenic cascades.
In vivo pharmacological mechanisms of Praeruptorin C across neural and skeletal systems.
References
Source: Molecular Brain (PMC)
Title: The Beneficial Effect of Praeruptorin C on Osteoporotic Bone in Ovariectomized Mice via Suppression of Osteoclast Formation and Bone Resorption
Source: Frontiers in Pharmacology
URL
Title: The Anti-Depressant Effect of Praeruptorin C on the Chronic Unpredictable Mild Stress Mouse Model
Source: Clinical and Experimental Pharmacology
URL
Source: Journal of Peking University (Health Sciences)
Technical Support Center: Improving Praeruptorin C Solubility in Aqueous Biological Media
Welcome to the technical support center for Praeruptorin C. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of Praeruptorin C in...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for Praeruptorin C. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of Praeruptorin C in their experimental workflows. As a poorly water-soluble compound, Praeruptorin C presents unique hurdles in achieving the desired concentrations for accurate and reproducible results in aqueous biological media. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome these challenges.
I. Understanding the Challenge: The Physicochemical Properties of Praeruptorin C
Praeruptorin C is a bioactive coumarin derivative isolated from the roots of Peucedanum praeruptorum Dunn.[1][2]. Its therapeutic potential is an area of active research. However, its chemical structure, rich in non-polar moieties, contributes to its low aqueous solubility, a significant obstacle for in vitro and in vivo studies.
The high XLogP3 value indicates a strong lipophilic character, explaining its poor solubility in water and preference for organic solvents.
II. Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the handling and solubilization of Praeruptorin C.
Q1: Why is my Praeruptorin C not dissolving in my aqueous cell culture medium?
Praeruptorin C is a hydrophobic molecule and, as such, has very limited solubility in aqueous solutions like phosphate-buffered saline (PBS) or cell culture media. Direct addition of solid Praeruptorin C to these media will likely result in precipitation or the formation of a non-homogenous suspension.
Q2: I've dissolved Praeruptorin C in DMSO, but it precipitates when I add it to my aqueous buffer. What is happening?
This is a common issue known as "crashing out." While Praeruptorin C is soluble in 100% DMSO, the final concentration of DMSO in your aqueous medium is likely too low to maintain its solubility.[6] When the DMSO stock is introduced to the aqueous environment, the Praeruptorin C molecules are forced out of the solution as they are not soluble in the high water content of the final mixture.
Q3: What is the maximum recommended final concentration of DMSO in cell-based assays?
The tolerance of cell lines to DMSO varies. However, it is a general best practice to keep the final DMSO concentration at or below 0.5% (v/v) to minimize solvent-induced cytotoxicity and off-target effects. Some sensitive cell lines may require even lower concentrations (e.g., <0.1%). It is crucial to run a vehicle control (media with the same final DMSO concentration as your experimental wells) to assess the impact of the solvent on your specific assay.
Q4: Can I heat the solution to improve the solubility of Praeruptorin C?
Gentle warming can sometimes aid in the dissolution of compounds. However, excessive or prolonged heating can lead to the degradation of heat-labile compounds like Praeruptorin C. If you choose to warm your solution, do so cautiously (e.g., a brief period at 37°C) and be aware of the potential for degradation. It is not a recommended primary method for this compound.
III. Troubleshooting Guides: Step-by-Step Solutions for Common Solubility Issues
This section provides structured troubleshooting approaches for specific experimental problems.
Issue 1: Precipitate Formation Upon Addition of DMSO Stock to Aqueous Media
This is the most frequent challenge. The following decision tree will guide you through potential solutions.
Caption: Troubleshooting workflow for precipitation issues.
Issue 2: Inconsistent Results in Biological Assays
Inconsistent data can often be traced back to poor solubility and non-homogenous drug concentrations.
Symptom: High variability between replicate wells or experiments.
Possible Cause: Micro-precipitation of Praeruptorin C, leading to uneven distribution of the compound in the assay plates.
Troubleshooting Steps:
Visual Inspection: Before starting your assay, carefully inspect your prepared solutions under a light microscope. Look for any signs of fine precipitate or cloudiness.
Serial Dilution Strategy: Prepare your serial dilutions in a way that minimizes the time the compound spends in a low-DMSO environment before being added to the final assay plate. Consider preparing intermediate dilutions in a higher concentration of DMSO before the final dilution into the aqueous medium.
Mixing Technique: After adding the Praeruptorin C solution to your assay wells, ensure thorough but gentle mixing. Avoid vigorous pipetting that can introduce air bubbles. A gentle swirl or a brief, low-speed plate shaking can help.
Sonication: Brief sonication of the stock solution before dilution may help break up any small aggregates.[6]
IV. Advanced Solubilization Strategies
When simple DMSO-based methods are insufficient, more advanced formulation techniques can be employed. These methods aim to increase the aqueous solubility of hydrophobic drugs.[7][8][9]
Co-solvency
This technique involves using a mixture of water-miscible solvents to increase the solubility of a poorly soluble compound.[8][10]
Principle: Co-solvents reduce the polarity of the aqueous environment, making it more favorable for lipophilic compounds like Praeruptorin C.
Common Co-solvents:
Ethanol
Propylene Glycol (PG)
Polyethylene Glycol 400 (PEG 400)
Experimental Approach:
Prepare a concentrated stock solution of Praeruptorin C in 100% of the chosen co-solvent (e.g., Ethanol).
Create a series of solvent systems with varying ratios of the co-solvent and water (e.g., 90:10, 80:20, 70:30 Ethanol:Water).
Determine the solubility of Praeruptorin C in each solvent system.
Select the system that provides the desired solubility with the lowest concentration of the organic co-solvent to minimize toxicity in your biological system.
Use of Surfactants (Micellar Solubilization)
Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration, or CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble drugs.[8]
Common Surfactants:
Tween® 80
Cremophor® EL
Experimental Approach:
Prepare a series of aqueous solutions containing the surfactant at concentrations above its CMC.
Add an excess of solid Praeruptorin C to each surfactant solution.
Equilibrate the solutions (e.g., by shaking at a constant temperature) for a set period (e.g., 24-48 hours).
Centrifuge or filter the solutions to remove undissolved compound.
Quantify the concentration of solubilized Praeruptorin C in the supernatant using a suitable analytical method (e.g., HPLC-UV).
Cyclodextrin Complexation
Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with hydrophobic molecules, effectively increasing their aqueous solubility.[11][12][13]
Technical Support Center: Troubleshooting Praeruptorin C Storage & Stability
Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals working with Praeruptorin C , a potent angular-type pyranocoumarin derived from the roots o...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals working with Praeruptorin C , a potent angular-type pyranocoumarin derived from the roots of Peucedanum praeruptorum[1].
Due to its complex stereochemistry, Praeruptorin C is highly susceptible to environmental degradation. This technical guide bypasses generic advice to provide a mechanistic, self-validating framework for troubleshooting degradation, ensuring the absolute integrity of your in vitro and in vivo assays.
The Mechanistic Basis of Instability (The "Why")
To prevent degradation, you must first understand the molecular vulnerabilities of the compound. Praeruptorin C functions effectively as a calcium channel antagonist and antioxidant only when its precise molecular conformation is maintained[2].
The structural "Achilles' heel" of Praeruptorin C lies in its two ester bonds at the C-3' and C-4' positions . During long-term storage, these bonds are targeted by two primary degradation pathways:
Hydrolysis: The ester linkages are highly vulnerable to nucleophilic attack by water. When stored in hygroscopic solvents, the molecule is cleaved into inactive khellactone derivatives[3].
Intramolecular Acyl Migration (Isomerization): Khellactone derivatives possessing a cis-configuration are thermodynamically prone to acyl migration. Thermal stress or repeated freeze-thaw cycles provide the activation energy required for the acyl groups to rearrange, fundamentally altering the compound's pharmacological profile[3].
Diagnostic FAQ & Troubleshooting Guide
Q1: My Praeruptorin C stock solution in DMSO lost its biological activity after 2 months at -20°C. What went wrong?Causality: The failure is almost certainly due to moisture-induced hydrolysis. Dimethyl sulfoxide (DMSO) is highly hygroscopic. Every time a stock vial is opened in ambient air, it absorbs atmospheric moisture. Furthermore, at -20°C, DMSO does not completely freeze (pure DMSO freezes at 19°C, but absorbed water depresses this freezing point). This creates micro-environments of liquid water that continuously catalyze the hydrolysis of the C-3' and C-4' ester bonds[4].
Solution: For solvent storage exceeding 1 month, Praeruptorin C must be stored at -80°C[4]. Always use newly opened, anhydrous DMSO, and prepare single-use aliquots to eliminate freeze-thaw cycles.
Q2: I am observing peak splitting and multiple adjacent peaks on my HPLC chromatogram for a standard that was pure 6 months ago. Is my sample contaminated?Causality: It is not external contamination; it is structural degradation. The appearance of multiple closely eluting peaks is the classic signature of intramolecular acyl migration or partial hydrolysis[3]. Because the degradation products (various khellactone isomers) share an nearly identical core structure to the parent molecule, their polarity and retention times are extremely similar, resulting in peak splitting.
Solution: Discard the degraded stock. You cannot salvage isomerized pyranocoumarins. Implement Protocol 2 (below) to validate the integrity of your next batch immediately upon reconstitution.
Q3: How long can I store the lyophilized powder at room temperature before reconstitution?Causality: While the lyophilized powder lacks the solvent medium required for rapid hydrolysis, ambient thermal energy and ambient humidity will still drive slow solid-state degradation over time.
Solution: The powder can survive shipping at ambient temperatures or with blue ice, but it must be transferred to a desiccated -20°C environment immediately upon receipt. Under these conditions, the powder remains stable for up to 3 years[2].
Quantitative Data Summaries
Table 1: Optimal Storage Conditions and Shelf Life
Protocol 1: Preparation of Ultra-Stable Single-Use Aliquots
This protocol ensures anhydrous conditions to prevent hydrolysis.
Equilibration: Remove the lyophilized Praeruptorin C vial from -20°C and place it in a room-temperature desiccator for 30 minutes before opening.
Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder, initiating hydrolysis before you even add the solvent.
Reconstitution: Inject strictly newly opened, anhydrous DMSO into the vial to reach your desired molarity (e.g., 10 mM requires 2.51 mL for 10 mg)[5].
Self-Validation Step: If the resulting solution appears slightly cloudy after mixing, your DMSO has likely absorbed water, causing the highly hydrophobic Praeruptorin C to precipitate. Discard and use fresh DMSO.
Dispersion: Sonicate the solution in a water bath for 5-10 minutes.
Causality: Praeruptorin C requires ultrasonic energy to disrupt its crystalline lattice and achieve maximum solubility[4].
Aliquoting & Storage: Divide immediately into sterile, amber microcentrifuge tubes. Overlay the liquid with Argon or Nitrogen gas to displace oxygen and moisture, seal tightly, and store at -80°C.
Protocol 2: HPLC-UV Diagnostic Assay for Structural Integrity
Use this workflow to verify if acyl migration or hydrolysis has occurred.
Mobile Phase Setup: Prepare a gradient of Acetonitrile and HPLC-grade Water (buffered with 0.1% Formic Acid to maintain sharp peak shapes).
Detection Parameters: Set the UV/Vis detector to 227 nm and 321 nm .
Causality: The conjugated coumarin moiety of Praeruptorin C exhibits maximal UV absorption at exactly these wavelengths[1].
Chromatographic Analysis: Inject 10 µL of the test solution.
Self-Validation Step: A structurally intact standard will yield a single, sharp peak representing >98% of the total area. The appearance of a doublet peak indicates isomerization (acyl migration), while earlier-eluting, more polar peaks confirm nucleophilic hydrolysis[3].
Degradation & Troubleshooting Workflow
Praeruptorin C degradation pathways and troubleshooting workflow.
References
TargetMol. "Praeruptorin C | Antioxidant | Calcium Channel - TargetMol".
MedChemExpress. "Praeruptorin C | Calcium Channel Antagonist - MedchemExpress.com".
APExBIO. "(+)
MDPI.
PMC / NIH. "Pharmacokinetic and Metabolic Characteristics of Herb-Derived Khellactone Derivatives, A Class of Anti-HIV and Anti-Hypertensive: A Review".
Navigating the Labyrinth of Baseline Noise in Praeruptorin C Mass Spectrometry: A Technical Guide
Welcome to the technical support center for the mass spectrometry analysis of Praeruptorin C. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with ba...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the mass spectrometry analysis of Praeruptorin C. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with baseline noise during their analytical workflows. High baseline noise can significantly compromise the sensitivity and accuracy of your measurements, making it difficult to detect and quantify low-abundance analytes.[1] This resource provides a structured, in-depth approach to troubleshooting and resolving these issues, moving from common, easily addressable problems to more complex diagnostic procedures.
Understanding the Challenge: The Nature of Praeruptorin C and Mass Spectrometry
Praeruptorin C, a bioactive coumarin extracted from the roots of Peucedanum praeruptorum, is of significant interest for its potential pharmacological activities.[2] Its analysis via liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for its identification and quantification in complex matrices.[3][4] However, the sensitivity of modern mass spectrometers also makes them susceptible to various sources of interference that manifest as baseline noise.[1][5]
This guide will walk you through a systematic process of elimination to identify and rectify the source of elevated baseline noise in your Praeruptorin C analyses.
Frequently Asked Questions (FAQs) and Troubleshooting Guides
Q1: My baseline is excessively noisy across the entire chromatogram. Where should I start my investigation?
This is a common issue that often points to systemic contamination or problems with the mobile phase. A high background signal can make it difficult to detect compounds of interest.[6]
Initial Diagnostic Steps:
Blank Injection: The first step is always to inject a blank sample (your mobile phase).[7] If the noise persists, the contamination is likely within your LC-MS system itself (solvents, tubing, or the instrument) and not from your sample preparation.[7]
Isolate the Source (LC vs. MS): To determine if the issue originates from the liquid chromatography (LC) or the mass spectrometry (MS) components, acquire data with the LC flow rate set to zero.[8]
Noise Persists: If the baseline remains high with no flow, the problem is likely within the mass spectrometer (e.g., detector issues, electronic noise).[1][8]
Noise Decreases: If the baseline drops significantly, the source of the noise is from the LC system (e.g., contaminated mobile phase, column bleed, or system contamination).[8]
Troubleshooting Workflow for Systemic Noise
Caption: Initial diagnostic workflow for high baseline noise.
Q2: I suspect my mobile phase is contaminated. What are the best practices for preparation and what should I look for?
Mobile phase impurities are a primary cause of baseline noise and drift.[9][10][11] Even high-purity solvents can contain contaminants that interfere with analysis.[7][11]
Best Practices for Mobile Phase Preparation:
Solvent Quality: Always use LC-MS grade solvents and additives.[1] While more expensive, their higher purity is crucial for sensitive analyses.
Fresh Preparation: Prepare mobile phases fresh daily. Over time, solvents can grow microbes or absorb contaminants from the laboratory air.[1]
Degassing: Incomplete degassing of the mobile phase can lead to bubble formation within the system, causing pressure fluctuations and a noisy baseline.[9][12] It is recommended to degas the mobile phase before use.
Proper Additives: Use volatile mobile phase modifiers like formic acid, acetic acid, ammonium formate, or ammonium acetate, as they are compatible with mass spectrometry.[13][14] Non-volatile salts, such as phosphates, should be avoided as they can contaminate the ion source.[15]
Troubleshooting Contaminated Mobile Phase:
Prepare Fresh Solvents: Discard your current mobile phase and prepare a new batch using solvents from a different, unopened bottle.[7][8]
System Flush: Flush the entire LC system with a strong, organic solvent like isopropanol or methanol to remove any existing contaminants.
Check Additives: Ensure that any additives used are of high purity and are added at the correct concentration. Improper use of additives can increase background noise.[1]
Table 1: Recommended Mobile Phase Compositions for Praeruptorin C Analysis
Component
Recommendation
Rationale
Solvent A
Water with 0.1% Formic Acid
Provides good protonation for positive ion mode ESI and is highly volatile.[16][17]
Solvent B
Acetonitrile or Methanol with 0.1% Formic Acid
Effective organic solvents for eluting medium polarity compounds like Praeruptorin C.[16]
Additives
Ammonium Formate or Ammonium Acetate (5-10 mM)
Can improve peak shape and ionization efficiency.[13][14]
Q3: My baseline is clean during the initial part of the gradient, but becomes noisy as the organic solvent percentage increases. What could be the cause?
This pattern often points towards contaminants that are strongly retained on the analytical column and elute at higher organic solvent concentrations.
Potential Sources and Solutions:
Column Bleed: Over time, the stationary phase of the column can degrade and "bleed" into the mobile phase, especially under aggressive gradient conditions or with incompatible mobile phases.[10]
Solution: Condition the new column as per the manufacturer's instructions. If the column is old, it may need to be replaced.
Late-Eluting Sample Components: Components from previous injections that were not fully eluted can appear in subsequent runs, contributing to a noisy baseline.[1]
Solution: Incorporate a high-organic wash step at the end of your gradient to ensure all sample components are eluted from the column. Extend the run time if necessary.
Contaminated Organic Solvent: The organic solvent itself may be the source of contamination.
Solution: Prepare a fresh batch of the organic mobile phase from a new bottle and re-run the analysis.
Q4: I am observing sporadic, sharp spikes in my baseline. What are the likely culprits?
Spiky or sharp baseline noise is often due to physical or electrical issues rather than chemical contamination.
Common Causes:
Air Bubbles: Air bubbles passing through the detector flow cell can cause sharp spikes in the baseline.[9][12]
Solution: Ensure your mobile phase is thoroughly degassed. Check all fittings for leaks, as this can introduce air into the system.[9]
Electronic Interference: Nearby electronic equipment can sometimes interfere with the detector's signal.[1]
Solution: Ensure the mass spectrometer has a stable and dedicated power supply. Try to move any potential sources of electronic noise away from the instrument.
Faulty Detector: In rare cases, a malfunctioning detector can produce sporadic noise.
Solution: If all other potential causes have been ruled out, contact your instrument manufacturer's service engineer.
Q5: How can I improve my sample preparation to minimize baseline noise originating from the sample matrix?
A clean sample is fundamental to a clean baseline. The goal of sample preparation is to effectively isolate Praeruptorin C from interfering matrix components.[18][19][20]
Recommended Sample Preparation Protocol for Praeruptorin C:
Extraction: For solid samples (e.g., plant material), perform a solvent extraction. Praeruptorin C is soluble in solvents like chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[21]
Filtration: After extraction, filter the sample through a 0.22 µm syringe filter to remove particulate matter that could clog the LC system. Pre-rinsing the filter with the solvent can help reduce extractables from the filter itself.
Solid-Phase Extraction (SPE): For complex matrices, SPE is a highly effective clean-up step.[18][20] A C18 SPE cartridge is a good starting point for a non-polar compound like Praeruptorin C.
Step-by-Step SPE Protocol:
Conditioning: Condition the C18 cartridge with methanol, followed by water.
Loading: Load the filtered sample extract onto the cartridge.
Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar interferences.
Elution: Elute Praeruptorin C with a higher percentage of organic solvent (e.g., 90% methanol or acetonitrile).
Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase composition. This step is crucial to prevent peak distortion.
Section 1: Troubleshooting FAQ – The Chemistry of Pra-C Precipitation
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly lipophilic phytochemicals.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly lipophilic phytochemicals. Praeruptorin C (Pra-C), a bioactive pyranocoumarin derived from Peucedanum praeruptorum[1], is notorious for crashing out of solution when introduced to cell culture media.
This guide is engineered to deconstruct the physical chemistry behind this precipitation and provide field-proven, self-validating protocols to ensure your in vitro and in vivo assays yield reproducible, artifact-free data.
Q: Why does Praeruptorin C immediately turn cloudy or form micro-crystals when added to my DMEM/RPMI media?A: This phenomenon is driven by the "solvent shift" (or Ouzo) effect. Pra-C is a highly lipophilic angular-type pyranocoumarin[1]. When a highly concentrated DMSO stock is pipetted directly into an aqueous cell culture medium, the DMSO rapidly diffuses into the bulk water. This leaves the hydrophobic Pra-C molecules locally supersaturated. Before the compound can disperse, it self-associates and nucleates into micro-precipitates.
Q: My Pra-C stock was clear yesterday, but today it is precipitating even before I add it to the media. What happened?A: DMSO is highly hygroscopic. Repeated opening of your DMSO stock vial introduces atmospheric moisture. Even a small percentage of water in your DMSO will prematurely lower the solubility capacity of the solvent, leading to hidden nucleation[2]. Always use newly opened, anhydrous DMSO for master stocks and store them in tightly sealed, single-use aliquots at -80°C[3].
Q: What is the absolute maximum solubility of Pra-C in DMSO?A: Under standard room temperature conditions, the reliable solubility limit is 25 mg/mL (approx. 58.35 mM)[2]. However, by utilizing a 37°C water bath and sonication, you can push the solubility up to 78 mg/mL (182.04 mM)[3].
Section 2: Quantitative Solubility & Formulation Data
To design your dosing strategy, reference the validated solubility thresholds below. Always calculate your dilutions to ensure the final DMSO concentration in your cell culture remains ≤0.1% to avoid solvent-induced cytotoxicity[1].
Solvent / Formulation Matrix
Max Concentration
Mechanistic Notes & Recommendations
Anhydrous DMSO
25 mg/mL (58.35 mM)
Standard stock. Requires newly opened, anhydrous DMSO to prevent hygroscopic crashing[2].
Anhydrous DMSO (Heated)
78 mg/mL (182.04 mM)
Requires active sonication and a 37°C water bath to disrupt crystalline lattice[3].
10% DMSO + 90% Corn Oil
3.3 mg/mL (7.7 mM)
In vivo formulation. Solvents must be added sequentially to prevent phase separation[3].
Aqueous Cell Media
< 100 μM
Final working concentration. Must be prepared via rapid, dropwise dispersion[1].
Section 3: Step-by-Step Experimental Protocols
To prevent precipitation, we must control the thermodynamics of the solution. The following protocols utilize a self-validating system: each step includes a physical checkpoint to ensure the system remains in a single phase.
Protocol A: Preparation of the Master Stock Solution (25 mg/mL)
Causality: We use anhydrous DMSO to prevent moisture-induced nucleation. Sonication provides the kinetic energy required to break intermolecular bonds in the dry powder.
Equilibrate: Allow the lyophilized Pra-C vial to reach room temperature in a desiccator before opening to prevent condensation.
Solubilize: Add the calculated volume of newly opened, anhydrous DMSO to achieve 25 mg/mL[2].
Agitate: Vortex vigorously for 60 seconds.
Sonicate: Place the vial in an ultrasonic water bath at 37°C for 5–10 minutes until the solution is optically clear[3].
Validate & Store: Hold the vial against a light source. If any particulate remains, continue sonication. Once clear, immediately divide into 10 μL single-use aliquots and store at -80°C.
Protocol B: Preparation of Aqueous Working Solution (Cell Culture)
Causality: Pre-warming the media increases the thermodynamic solubility threshold. Dropwise addition under high shear prevents local supersaturation.
Pre-warm: Heat your complete culture media (e.g., DMEM + 10% FBS) to 37°C in a water bath.
Thaw: Thaw a single-use Pra-C DMSO aliquot on ice.
Dilute (The Critical Step): Place your tube of pre-warmed media on a vortex mixer set to medium speed. While the media is swirling, add the Pra-C stock dropwise directly into the center of the vortex. Never inject the stock down the side of the tube.
Validate: Before applying to cells, place 100 μL of the final media into a 96-well plate and inspect under a phase-contrast microscope at 20X magnification. The absence of refractile micro-crystals validates the protocol.
Workflow for formulating Praeruptorin C to prevent aqueous precipitation and solvent shift.
Understanding why we go through these rigorous formulation steps is rooted in the downstream targets of Pra-C. If the compound precipitates, it cannot interact with its target receptors, leading to false-negative data.
When properly solubilized, Pra-C acts as a potent calcium channel antagonist and signaling modulator across multiple cell types:
Neuroprotection: In cortical neurons, Pra-C downregulates GluN2B-containing NMDA receptors. This prevents glutamate-induced intracellular calcium overload, thereby balancing Bcl-2/Bax expression and halting neuronal apoptosis[4].
Oncology (NSCLC): In non-small cell lung cancer models, Pra-C suppresses tumor migration and invasion by inactivating the ERK1/2 signaling pathway, which subsequently downregulates the expression of Cathepsin D (CTSD)[5].
Pharmacological signaling pathways modulated by fully solubilized Praeruptorin C in vitro.
MedChemExpress. "Praeruptorin C | Calcium Channel Antagonist - MedchemExpress.com". medchemexpress.com.
Yang, L., et al. "The neuroprotective effect of praeruptorin C against NMDA-induced apoptosis through down-regulating of GluN2B-containing NMDA receptors". CoLab / Toxicology in Vitro.
Increasing extraction efficiency of Praeruptorin C from plant roots
Welcome to the Technical Support and Troubleshooting Center for the extraction of Praeruptorin C (Pra-C) . Pra-C is a highly valuable angular pyranocoumarin derived from the roots of Peucedanum praeruptorum Dunn.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support and Troubleshooting Center for the extraction of Praeruptorin C (Pra-C) . Pra-C is a highly valuable angular pyranocoumarin derived from the roots of Peucedanum praeruptorum Dunn. This guide provides drug development professionals and analytical chemists with field-proven, self-validating protocols to maximize extraction efficiency while maintaining the structural integrity of the target metabolite.
Validated Extraction Methodologies
To prevent the thermal degradation of the pyranocoumarin ring, traditional heat-reflux methods should be avoided. We recommend two self-validating systems: Ultrasonic-Assisted Solvent Extraction (UASE) and Supercritical Fluid Extraction (SC-CO₂).
Causality & Mechanism: High-frequency ultrasonic waves induce cavitation bubbles in the solvent. The implosion of these bubbles disrupts plant cell walls, accelerating the mass transfer of Pra-C into the solvent without the excessive thermal stress that causes isomerization.
Step-by-Step Procedure:
Material Preparation: Pulverize shade-dried, unbolted roots of P. praeruptorum into a coarse powder[1].
Solvent Addition: Accurately weigh 0.5 g of the root powder and mix with 25 mL of high-purity chloroform (or methanol) in a sealed extraction vessel[1].
Ultrasonication: Subject the mixture to ultrasonic extraction for exactly 10 minutes at 250 W and 33 kHz[1]. Maintain the water bath at room temperature to prevent localized heating.
Filtration & Volume Compensation: Allow the extract to cool. Compensate for any lost solvent weight by adding fresh chloroform[1]. Filter the continuous filtrate through a 0.45 μm organic-based microporous membrane[1].
Concentration: Evaporate 5 mL of the filtrate to dryness under reduced pressure and reconstitute in HPLC-grade methanol for downstream quantification[1].
Causality & Mechanism: SC-CO₂ utilizes carbon dioxide above its critical temperature and pressure, where it exhibits gas-like diffusivity and liquid-like solvating power. This method is highly selective for non-polar to semi-polar coumarins and operates in a completely oxygen-free, low-temperature environment, preventing oxidation.
Step-by-Step Procedure:
Loading: Load 100 g of pulverized root powder into the SC-CO₂ extraction vessel[2].
Parameter Optimization: Set the extraction temperature to 45°C[2]. Adjust the pressure to achieve a CO₂ density of 750 kg/m ³, which is the critical thermodynamic driver for maximizing Pra-C solubility[2].
Dynamic Extraction: Run the extraction dynamically. Static extraction yields lower recovery rates compared to dynamic flow[2].
Depressurization & Collection: Depressurize the fluid in the separation vessel to precipitate the coumarin-rich extract.
Extraction Efficiency: Quantitative Data
The table below summarizes the comparative extraction efficiencies and operational parameters, allowing researchers to select the optimal method based on their laboratory infrastructure.
Extraction Method
Primary Solvent
Key Operating Parameters
Relative Pra-C Yield
Thermal Degradation Risk
Traditional Reflux
Ethanol / Water
80°C - 100°C, 2-4 hours
Low to Moderate
High
UASE
Chloroform
250 W, 33 kHz, 10 mins
High
Low
UASE
Methanol
250 W, 33 kHz, 30 mins
Moderate to High
Low
SC-CO₂
Supercritical CO₂
45°C, Density 750 kg/m ³
Highest
None
Workflow Visualization
Optimized ultrasonic-assisted extraction workflow for Praeruptorin C.
Troubleshooting & FAQs
Q1: Why is my Praeruptorin C yield significantly lower than expected despite using the correct solvent?A1: The most common cause is the physiological state of the plant material at harvest. When P. praeruptorum reaches the bolting (flowering) stage, the roots undergo rapid lignification. Analytical studies show that the average contents of praeruptorin A, B, and E decline by 26.6% to 52.1% after bolting[1]. Solution: Ensure your raw material is strictly sourced from unbolted plants.
Q2: I am experiencing co-elution of Praeruptorin A, B, and C during HPLC quantification. How can I resolve this?A2: Pyranocoumarins are structural isomers or closely related derivatives, making baseline separation challenging. Solution: Optimize your mobile phase gradient. A highly validated system utilizes a reversed-phase C18 column with a mobile phase consisting of methanol and a 10 mM ammonium acetate solution (70:30, v/v) at a constant flow rate of 0.3 mL/min[3]. Maintain the column temperature at 30°C and set the detection wavelength to 235 nm[1].
Q3: When scaling up to Supercritical CO₂ extraction, which parameter should I prioritize for optimization?A3: CO₂ density is the paramount factor. Research indicates that in SC-CO₂ extraction, the fluid density has the maximal effect on the extraction rates of coumarins, followed by temperature, with loading amounts having the minimal effect[2]. Solution: Maintain a CO₂ density of approximately 750 kg/m ³ at 45°C to ensure optimal solvating power without risking thermal degradation[2].
Q4: How do I verify the biological activity of my extracted Praeruptorin C?A4: Pra-C is known for its potent anti-inflammatory and anti-osteoclastogenic properties. You can validate the bioactivity of your extract via an in vitro assay using RAW264.7 macrophages. An active Pra-C extract will successfully inhibit RANKL-induced NF-κB and JNK signaling pathways by preventing the rapid degradation of IκBα[4].
Mechanistic Pathway of Extracted Praeruptorin C
To understand the downstream application of your extract, the following diagram illustrates the primary intracellular signaling pathway targeted by Praeruptorin C in inflammatory and osteoporotic models.
Praeruptorin C anti-inflammatory signaling mechanism via NF-κB pathway inhibition.
References
[2] Development And Experimental Study Of A Little Scale Supercritical CO2 Extraction Device. GlobeThesis.
URL:
[3] Simultaneous Quantification of Three Pyranocoumarins of Peucedanum Praeruptorum in Rat Plasma by Liquid Chromatography–Tandem Mass Spectrometry. Journal of Chromatographic Science (Oxford Academic).
URL:
[1] Comparative Transcriptomics Unveil the Crucial Genes Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn. Frontiers in Plant Science.
URL:
[4] The Beneficial Effect of Praeruptorin C on Osteoporotic Bone in Ovariectomized Mice via Suppression of Osteoclast Formation and Bone Resorption. Frontiers in Pharmacology.
URL:
Technical Support Center: Preventing Oxidation and Degradation of Praeruptorin C in DMSO
Welcome to the Technical Support Center for handling Praeruptorin C (Pra-C). Pra-C is a bioactive pyranocoumarin isolated from Peucedanum praeruptorum[1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for handling Praeruptorin C (Pra-C). Pra-C is a bioactive pyranocoumarin isolated from Peucedanum praeruptorum[1]. It is heavily utilized in pharmacological research for its calcium channel antagonism and neuroprotective properties, specifically its ability to inhibit GluN2B-containing NMDA receptors and prevent neuronal apoptosis[2].
Despite its potent biological activity, Pra-C possesses a complex chemical architecture—featuring delicate ester linkages and a coumarin backbone[3]—that makes it highly susceptible to degradation in standard laboratory solvents like Dimethyl Sulfoxide (DMSO). This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the structural and functional integrity of your Pra-C libraries.
Mechanistic Insight: The Vulnerability of Pra-C in DMSO
While DMSO is a ubiquitous and highly effective solvent for lipophilic compounds, it is not an inert medium. The degradation of Pra-C in DMSO is driven by two primary mechanisms:
Oxidation: DMSO can act as a mild oxidizing agent[4]. Over time, or when exposed to light and ambient oxygen, DMSO can form reactive oxygen species (ROS) or peroxides. These reactive intermediates target the electron-rich double bonds in Pra-C's angeloyl/isovaleroyl ester groups and its coumarin ring, leading to epoxidation or oxidative cleavage.
Hydrolysis: DMSO is intensely hygroscopic. When a DMSO stock solution is opened in a humid environment, it rapidly absorbs atmospheric water. This introduced water, often combined with trace acidic or basic impurities inherent in lower-grade DMSO[4], acts as a catalyst for the hydrolysis of Pra-C's ester bonds, rendering the molecule biologically inactive.
Chemical degradation pathways of Praeruptorin C in standard DMSO solutions.
Troubleshooting & FAQs
Q1: Why is my Praeruptorin C stock losing its biological efficacy in cellular assays over time?A: Loss of efficacy—such as diminished neuroprotective effects in cortical neurons[2]—is almost always tied to structural degradation. When the ester groups of Pra-C are hydrolyzed or oxidized in "wet" or aged DMSO, the molecule loses its specific binding affinity for target receptors (e.g., GluN2B). Always verify compound integrity via LC-MS if a sudden drop in assay signal occurs.
Q2: Is it safe to store Pra-C in DMSO at room temperature or -20°C?A: No. While the lyophilized solid powder can be safely stored at -20°C for up to 3 years, Pra-C dissolved in DMSO must be stored at -80°C, where it remains stable for approximately 1 year[5]. Large-scale repository studies indicate that the probability of maintaining compound integrity in DMSO drops sharply to 52% after 1 year at room temperature[6].
Q3: Does repeated freeze-thawing degrade the compound?A: The physical act of freezing does not destroy Pra-C; rather, the condensation introduced during thawing degrades it. Cold DMSO acts as a moisture sink. However, studies have demonstrated that if compounds in DMSO are thawed strictly under a dry nitrogen or argon atmosphere, they can withstand up to 11 freeze-thaw cycles without significant compound loss[7].
Quantitative Data on Compound Stability in DMSO
To understand the critical need for cryogenic storage, review the following aggregate data on the stability of small molecules (like Pra-C) stored in 10–20 mM DMSO solutions across different conditions[5][6][7]:
To guarantee the trustworthiness of your experimental data, the preparation of Pra-C must be treated as a self-validating system. Every step below is designed with a specific causality to eliminate variables that lead to oxidation and hydrolysis.
Materials Required:
Lyophilized Praeruptorin C powder (≥98% purity)
Anhydrous DMSO (Water content ≤0.005%, packaged under Argon)
Action: Allow the sealed vial of lyophilized Pra-C to equilibrate to room temperature for at least 30 minutes before opening.
Causality: Opening a cold vial causes immediate atmospheric condensation on the powder, introducing water before the solvent is even added.
Anhydrous Reconstitution:
Action: In a chemical fume hood or biosafety cabinet, inject Anhydrous DMSO directly into the vial to achieve your desired stock concentration (e.g., 10 mM). Vortex gently.
Causality: Standard benchtop DMSO absorbs moisture rapidly. Using certified anhydrous DMSO prevents the initiation of ester hydrolysis[4][7].
Inert Gas Purging:
Action: Gently bubble dry Argon or Nitrogen gas through the solution for 30 seconds, then blanket the headspace of the vial with the gas.
Causality: Argon displaces dissolved oxygen from the DMSO, neutralizing the primary driver of oxidative degradation[7].
Aliquoting:
Action: Divide the stock solution into single-use aliquots (e.g., 10–50 µL) in amber polypropylene tubes.
Causality: Single-use aliquots eliminate the need for freeze-thaw cycles. Amber tubes prevent photodegradation, as UV light can catalyze the oxidation of the coumarin chromophore[4].
Validation & Cryopreservation:
Action: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer[5]. Take one aliquot and run it through LC-MS or 1H-NMR.
Causality: Running a baseline analytical validation ensures that your "Day 0" stock is 100% pure. If experimental anomalies occur months later, you have a validated baseline to compare against.
Optimized workflow for the anhydrous preparation and cryogenic storage of Pra-C.
PubMed - NIH. "Studies on repository compound stability in DMSO under various conditions." nih.gov.[Link]
PubMed - NIH. "The effect of room-temperature storage on the stability of compounds in DMSO." nih.gov.[Link]
CoLab. "The neuroprotective effect of praeruptorin C against NMDA-induced apoptosis through down-regulating of GluN2B-containing NMDA receptors." colab.ws.[Link]
ResearchGate. "Molecular structures of praeruptorins from Peucedanum species." researchgate.net.[Link]
A Comparative Analysis of Praeruptorin A and Praeruptorin C as L-Type Calcium Channel Antagonists
A Technical Guide for Pharmacological Evaluation Introduction This guide provides a detailed, objective comparison of the calcium channel blocking efficacy of Praeruptorin A versus Praeruptorin C. It synthesizes availabl...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Guide for Pharmacological Evaluation
Introduction
This guide provides a detailed, objective comparison of the calcium channel blocking efficacy of Praeruptorin A versus Praeruptorin C. It synthesizes available experimental data to offer researchers and drug development professionals a clear understanding of their relative potencies and the methodologies required to validate these findings.
Comparative Efficacy: A Quantitative Overview
The primary measure of a channel blocker's efficacy is its half-maximal inhibitory concentration (IC50), which quantifies the concentration required to inhibit 50% of the target's activity. While no single study has performed a direct head-to-head comparison of Praeruptorin A and C under identical conditions, data from separate, peer-reviewed studies allow for a robust preliminary assessment.
The available evidence strongly suggests that Praeruptorin A is a significantly more potent L-type calcium channel blocker than Praeruptorin C. A near-maximal inhibitory effect is achieved with Praeruptorin A at a concentration that is almost three times lower than the IC50 value reported for Praeruptorin C.[5][6]
Note: The pD'₂ value is the negative logarithm of the molar concentration of an antagonist required to produce a two-fold rightward shift in an agonist's concentration-response curve, offering a direct measure of potency.
Mechanism of Action: L-Type Calcium Channel Blockade in Vasodilation
The vasorelaxant effect of both Praeruptorin A and C is mediated by their antagonistic action on L-type voltage-gated calcium channels (Caᵥ1.2) in vascular smooth muscle cells (VSMCs).[4][5] These channels are fundamental to the process of electromechanical coupling, which governs vessel contraction and tone.
The signaling cascade proceeds as follows:
Depolarization: A stimulus, such as high extracellular potassium (K⁺) or an agonist like phenylephrine, causes the VSMC membrane to depolarize.
Channel Activation: This change in membrane potential triggers the opening of L-type VGCCs.
Ca²⁺ Influx: Calcium ions (Ca²⁺) flow down their electrochemical gradient from the extracellular space into the cell, rapidly increasing the intracellular Ca²⁺ concentration ([Ca²⁺]i).
Calmodulin Binding: The influxed Ca²⁺ binds to the protein calmodulin (CaM).
Myosin Phosphorylation & Contraction: Activated MLCK phosphorylates the myosin light chains, enabling the interaction between actin and myosin filaments and resulting in smooth muscle contraction and vasoconstriction.
Praeruptorins A and C interrupt this pathway by physically blocking the L-type VGCC pore, thereby inhibiting the initial Ca²⁺ influx required for contraction.[4][5] This mechanism leads to a reduction in vascular tone and subsequent vasodilation.
Workflow for the isolated aortic ring vasodilation assay.
Step-by-Step Methodology:
Tissue Preparation: Humanely euthanize a male Sprague-Dawley rat (250-300g) and carefully excise the thoracic aorta. Immediately place it in ice-cold Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1).
Ring Sectioning: Under a dissecting microscope, meticulously remove surrounding adipose and connective tissues. Cut the aorta into 2-3 mm wide rings. For endothelium-denuded experiments, the endothelium can be gently removed by rubbing the intimal surface with a fine wire.
Mounting: Suspend each aortic ring between two stainless steel hooks in a 10 mL organ bath chamber filled with Krebs-Henseleit buffer, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.
Equilibration: Apply a resting tension of 1.5 g to each ring and allow it to equilibrate for at least 60 minutes, replacing the buffer every 15 minutes.
Pre-contraction: Induce a sustained contraction by adding a submaximal concentration of a vasoconstrictor, typically phenylephrine (1 µM) or high potassium chloride (60 mM), to the bath. A high K⁺ solution is used to specifically induce depolarization and open voltage-gated Ca²⁺ channels, making the subsequent relaxation more indicative of direct channel blockade.
Compound Administration: Once the contraction reaches a stable plateau, add the test compound (Praeruptorin A or C) to the bath in a cumulative, concentration-dependent manner (e.g., 10⁻⁸ M to 10⁻⁴ M).
Data Analysis: Record the changes in isometric tension. Express the relaxation at each concentration as a percentage of the maximal contraction induced by the pre-constricting agent. Plot the concentration-response curve and calculate the IC50 value using non-linear regression analysis.
This technique provides a direct measurement of ion flow through L-type calcium channels, allowing for a precise characterization of a compound's blocking kinetics and voltage dependency.
Step-by-Step Methodology:
Cell Culture: Culture a suitable cell line, such as rat A7r5 vascular smooth muscle cells or HEK-293 cells stably expressing the human Caᵥ1.2 channel, on glass coverslips.
Solution Preparation:
External Solution (in mM): NaCl 135, CsCl 5.4, CaCl₂ 1.8, MgCl₂ 1, HEPES 10, glucose 10. (pH adjusted to 7.4 with CsOH). Tetrodotoxin (0.5 µM) is often included to block Na⁺ channels.
Internal (Pipette) Solution (in mM): CsCl 130, EGTA 10, Mg-ATP 4, HEPES 10. (pH adjusted to 7.2 with CsOH). Cesium (Cs⁺) is used to block most potassium channels from the inside.
Pipette & Seal Formation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 3-5 MΩ when filled with the internal solution. Under a microscope, carefully guide the pipette to a single cell and apply gentle suction to form a high-resistance (>1 GΩ) "gigaseal" with the cell membrane.
Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch under the pipette tip, achieving electrical and chemical access to the cell interior.
Voltage-Clamp Protocol: Clamp the cell's membrane potential at a holding potential of -80 mV. Elicit L-type Ca²⁺ currents (ICa,L) by applying depolarizing voltage steps (e.g., to 0 mV for 200 ms) at regular intervals (e.g., every 15 seconds). The long holding potential and use of specific ion solutions help to isolate ICa,L from other currents.
Compound Application: After recording a stable baseline current, perfuse the external solution containing the test compound (Praeruptorin A or C) at various concentrations.
Data Analysis: Measure the peak amplitude of the inward ICa,L before and after drug application. Calculate the percentage of inhibition for each concentration and determine the IC50 value.
Discussion and Conclusion
The experimental data, though derived from different models, consistently point toward Praeruptorin A being a more potent inhibitor of L-type calcium channels than Praeruptorin C. The near-complete inhibition of calcium-induced vasoconstriction by Praeruptorin A at 27.6 µM is a powerful indicator of its high efficacy, especially when compared to the 79 µM IC50 value for Praeruptorin C.
[5][6]
The structural differences between the two molecules likely account for this disparity in potency, influencing how effectively they bind to and block the Caᵥ1.2 channel. For drug development professionals, this suggests that the Praeruptorin A scaffold may serve as a more promising starting point for the design of novel, highly potent calcium channel blockers.
References
Yin, H., et al. (2022). Endothelium-dependent vasorelaxant effects of praeruptorin a in isolated rat thoracic aorta. Pharmaceutical Biology, 60(1), 843-850. [Link]
Wang, Y., et al. (2024). The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn. Frontiers in Pharmacology, 15, 1352657. [Link]
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Dong, X., et al. (2013). Biological Activities and Pharmacokinetics of Praeruptorins from Peucedanum Species: A Systematic Review. BioMed Research International, 2013, 343808. [Link]
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Takeuchi, N., et al. (1986). Pharmacological Activities of the Prenylcoumarins, Developed from Folk Usage as a Medicine of Peucedanum japonicum THUNB. CHEMICAL & PHARMACEUTICAL BULLETIN, 34(9), 3866-3872. [Link]
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Yin, H., et al. (2022). Endothelium-dependent vasorelaxant effects of praeruptorin a in isolated rat thoracic aorta. Taylor & Francis Online. [Link]
A Researcher's Guide to the Comparative Pharmacokinetics of Pyranocoumarins: Profiling Praeruptorin C and Its Analogs
This guide offers an in-depth comparative analysis of the pharmacokinetic profiles of bioactive pyranocoumarins, with a primary focus on Praeruptorin C and its structural relatives isolated from Peucedanum praeruptorum D...
Author: BenchChem Technical Support Team. Date: April 2026
This guide offers an in-depth comparative analysis of the pharmacokinetic profiles of bioactive pyranocoumarins, with a primary focus on Praeruptorin C and its structural relatives isolated from Peucedanum praeruptorum Dunn and other medicinal plants. Designed for researchers, scientists, and drug development professionals, this document synthesizes available preclinical and clinical data to illuminate the absorption, distribution, metabolism, and excretion (ADME) characteristics of this promising class of natural compounds.
Introduction: The Therapeutic Potential of Pyranocoumarins
Pyranocoumarins are a class of heterocyclic compounds characterized by a coumarin nucleus fused with a pyran ring.[1] They are predominantly found in plants from the Apiaceae and Rutaceae families and are recognized for a wide spectrum of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[2][3] The dried roots of Peucedanum praeruptorum Dunn, a traditional Chinese medicine known as "Qian-hu," are a particularly rich source of angular-type pyranocoumarins, including Praeruptorin A, B, and C.[4]
Praeruptorin C (also known as Qianhucoumarin C) has been identified as a main bioactive constituent of this plant and functions as a calcium antagonist.[5][6] While its in-vitro anti-inflammatory activities and potential for inducing drug transporters like Multidrug Resistance-Associated Protein 2 (MRP2) have been investigated, a comprehensive in-vivo pharmacokinetic profile for Praeruptorin C is not yet available in published literature.[5][7]
This guide, therefore, aims to provide a comparative framework by examining the known pharmacokinetics of closely related praeruptorins (A and D) and other notable pyranocoumarins like Decursin and (+)-Calanolide A. By analyzing the ADME properties of these analogs, we can infer a likely pharmacokinetic disposition for Praeruptorin C and identify key structural motifs that govern its journey through the body. Understanding these pharmacokinetic nuances is paramount for designing effective preclinical studies and translating the therapeutic promise of these compounds into clinical reality.[8]
Structural Comparison of Key Pyranocoumarins
The pharmacokinetic behavior of a drug is intrinsically linked to its chemical structure. The seemingly minor variations in the ester side chains of the praeruptorins, or the core ring structure in other pyranocoumarins, can lead to significant differences in their ADME profiles.
Caption: A standard workflow for an in-vivo pharmacokinetic study in rodents.
Protocol: In-Vivo Pharmacokinetic Study in Rats
This protocol describes a typical procedure for assessing the pharmacokinetics of a pyranocoumarin after intravenous administration.
1. Animal Model and Preparation:
Rationale: Sprague-Dawley rats are a common and well-characterized model for pharmacokinetic studies.
Procedure: Male Sprague-Dawley rats (250-300g) are cannulated in the jugular vein (for drug administration) and carotid artery (for blood sampling) under anesthesia one day prior to the study to allow for recovery. Animals are fasted overnight with free access to water.
2. Drug Formulation and Administration:
Rationale: The compound must be dissolved in a biocompatible vehicle. A mixture like PEG400, Tween 80, and saline is often used for poorly soluble compounds.
Procedure: Praeruptorin C is dissolved in a vehicle of PEG400/Tween80/saline (1:1:8, v/v/v). A single dose (e.g., 10 mg/kg) is administered as a bolus via the jugular vein cannula.
[9]
3. Sample Collection:
Rationale: A time course of blood concentrations is needed to define the pharmacokinetic profile.
Procedure: Blood samples (~0.2 mL) are collected from the carotid artery into heparinized tubes at predefined time points (e.g., 2, 5, 15, 30, 60, 90, 120, 240, 360, and 480 minutes) post-dose. Plasma is separated by centrifugation (e.g., 4000 rpm for 10 min) and stored at -80°C until analysis. For excretion studies, rats are housed in metabolic cages for the collection of urine and feces over 24 or 48 hours.
[10]
4. Bioanalytical Method:
Rationale: A sensitive and specific method is required to quantify the drug in a complex biological matrix like plasma. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard.
[11] * Procedure:
Sample Preparation: Plasma samples are thawed. An internal standard is added, and proteins are precipitated using a solvent like acetonitrile. The mixture is vortexed and centrifuged. The supernatant is collected and analyzed.
LC-MS/MS Analysis: The extract is injected into an HPLC system coupled to a mass spectrometer. The compound is separated from endogenous components on a C18 column and detected using multiple reaction monitoring (MRM) for high specificity and sensitivity.
[11]
5. Pharmacokinetic Analysis:
Rationale: Software is used to calculate key parameters from the plasma concentration-time data.
Procedure: Pharmacokinetic parameters such as the area under the curve (AUC), elimination half-life (t½), clearance (CL), and volume of distribution (Vd) are calculated using non-compartmental analysis with software like WinNonlin.
[10]
Conclusion and Future Directions
The comparative analysis of praeruptorins and other bioactive pyranocoumarins reveals a class of compounds with generally good oral absorption potential but extensive first-pass metabolism, primarily through hydrolysis and CYP450-mediated oxidation. They tend to be lipophilic, widely distributed in the body, and cleared almost exclusively via metabolism.
For Praeruptorin C , we can hypothesize a similar pharmacokinetic profile to Praeruptorin A: rapid absorption and distribution, followed by extensive metabolic clearance driven by esterases and CYP enzymes. Its demonstrated ability to modulate drug transporters in vitro highlights a critical need to investigate its potential for drug-drug interactions.
[7]
The clear next step for the research community is to conduct a formal in-vivo pharmacokinetic study of pure Praeruptorin C. This would involve:
Dose-ranging studies in rodent models (e.g., rat) via both intravenous and oral routes to determine absolute bioavailability.
Metabolite identification in plasma, urine, and feces to confirm the predicted hydrolytic and oxidative pathways.
In-vitro studies with human liver microsomes and hepatocytes to assess metabolic stability and identify the specific human CYP isozymes involved.
Generating this fundamental ADME data is essential to de-risk further development and to intelligently design efficacy and toxicology studies, ultimately paving the way for the clinical translation of this promising natural product.
References
Song, J. S., Lee, J., & Kim, Y. C. (2011). Pharmacokinetic characterization of decursinol derived from Angelica gigas Nakai in rats. Xenobiotica, 41(10), 926-932. [Link]
Creaven, M., Ebel, R., & Egan, D. (2015). Safety and Pharmacokinetic Profile of Multiple Escalating Doses of (+)-Calanolide A, a Naturally Occurring Nonnucleoside Reverse Transcriptase Inhibitor, in Healthy HIV-Negative Volunteers. The Open AIDS Journal, 9, 1-9. [Link]
Lee, J., Kim, J. H., & Bang, O. S. (2015). Pyranocoumarins from Root Extracts of Peucedanum praeruptorum Dunn with Multidrug Resistance Reversal and Anti-Inflammatory Activities. Molecules, 20(12), 20967-20978. [Link]
Sowndhararajan, K., & Kim, S. (2024). Chemistry, Pharmacology and Therapeutic Potential of Decursin: A Promising Natural Lead for New Drug Discovery and Development. Journal of Clinical Medicine, 13(17), 4973. [Link]
Eiznhamer, D. A., & Xu, Z. Q. (2001). Safety and pharmacokinetics of single doses of (+)-calanolide a, a novel, naturally occurring nonnucleoside reverse transcriptase inhibitor, in healthy, human immunodeficiency virus-negative human subjects. Antimicrobial agents and chemotherapy, 45(5), 1384–1388. [Link]
Lee, J., Song, J. S., & Kim, Y. C. (2011). Pharmacokinetic characterization of decursinol derived from Angelica gigas Nakai in rats. Xenobiotica, 41(10), 926-932. [Link]
van Breemen, R. B., & Fong, H. H. (2015). Single Oral Dose Pharmacokinetics of Decursin and Decursinol Angelate in Healthy Adult Men and Women. PLOS ONE, 10(2), e0118322. [Link]
Ovodov, Y. S. (2022). Plant Pyranocoumarins: Description, Biosynthesis, Application. Plants, 11(22), 3135. [Link]
Wang, C. C., & Hsieh, S. C. (2003). Pyranocoumarins isolated from Peucedanum praeruptorum as differentiation inducers in human leukemic HL-60 cells. Planta medica, 69(3), 223–227. [Link]
Ovodov, Y. S. (2022). Plant Pyranocoumarins: Description, Biosynthesis, Application. Plants, 11(22), 3135. [Link]
Sarker, S. D., & Nahar, L. (2020). Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Molecules, 25(21), 5029. [Link]
Ebel, R., Creaven, M., & Egan, D. (2015). Safety and Pharmacokinetic Profile of Multiple Escalating Doses of (+)-Calanolide A, a Naturally Occurring Nonnucleoside Reverse Transcriptase Inhibitor, in Healthy HIV-Negative Volunteers. The Open AIDS Journal, 9, 1-9. [Link]
Shan, J., & Di, L. (2013). Pharmacokinetics of dl-praeruptorin A after single-dose intravenous administration to rats with liver cirrhosis. DARU Journal of Pharmaceutical Sciences, 21(1), 18. [Link]
Kim, Y. C., & Lee, J. (2012). First-pass metabolism of decursin, a bioactive compound of Angelica gigas, in rats. Archives of pharmacal research, 35(6), 1065–1070. [Link]
Newman, D. J., & Cragg, G. M. (1998). Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus. Journal of natural products, 61(8), 1047–1050. [Link]
Shan, J., & Di, L. (2011). Pharmacokinetics, tissue distribution and excretion study of dl-praeruptorin A of Peucedanum praeruptorum in rats by liquid chromatography tandem mass spectrometry. Phytomedicine, 18(6), 517-522. [Link]
Hsieh, S. C., & Wang, C. C. (2003). Pyranocoumarins isolated from Peucedanum praeruptorum as differentiation inducers in human leukemic HL-60 cells. Planta medica, 69(3), 223–227. [Link]
Di, L., & Shan, J. (2011). Transport and metabolism of (±)-praeruptorin A in Caco-2 cell monolayers. Planta medica, 77(1), 72–77. [Link]
Chen, X., & Zuo, Z. (2013). Effects of praeruptorin A and praeruptorin C, a racemate isolated from Peucedanum praeruptorum, on MRP2 through the CAR pathway. Planta medica, 79(17), 1603–1608. [Link]
Xu, Z., Kang, A., Shan, J., Song, M., & Xie, T. (2022). An LC-MS/MS Method for the Pharmacokinetic and In Vitro Metabolism Studies of Praeruptorin A in Rat. Current Pharmaceutical Analysis, 18(5), 520-527. [Link]
Anonymous. (2024). Pharmacokinetics: Understanding the Absorption, Distribution, Metabolism, and Excretion of Drugs. Preprints.org. [Link]
Neskhome, J. (2023). Pharmacokinetics: The Science behind Drug Absorption, Distribution, Metabolism and Excretion. Journal of Drug Discovery and Development, 4(1), 1-2. [Link]
National Center for Biotechnology Information. (n.d.). Praeruptorin A. PubChem Compound Database. Retrieved from [Link]
Zhang, L., & Wang, Y. (2022). Inhibitory Effect of Imperatorin on the Pharmacokinetics of Diazepam In Vitro and In Vivo. Frontiers in Pharmacology, 13, 848057. [Link]
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National Center for Biotechnology Information. (n.d.). Praeruptorin C. PubChem Compound Database. Retrieved from [Link]
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Mariotti, F., & Villetti, G. (2024). Pharmacokinetics and ADME Profiling of Tanimilast Following an Intravenous 14 C-Microtracer co-administered with an Inhaled Dose in Healthy Male Individuals. Drug Metabolism and Disposition, 53(1), DMD-AR-2024-001895. [Link]
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A Senior Application Scientist's Guide to Validating Praeruptorin C Reference Standard Purity Using Quantitative NMR
In the landscape of pharmaceutical development and quality control, the purity of a reference standard is the bedrock upon which the accuracy and reliability of all subsequent analytical measurements are built. For natur...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development and quality control, the purity of a reference standard is the bedrock upon which the accuracy and reliability of all subsequent analytical measurements are built. For natural products like Praeruptorin C, a bioactive coumarin isolated from Peucedanum praeruptorum, establishing a well-characterized reference standard is of paramount importance.[1][2] This guide provides an in-depth, experience-driven protocol for the validation of Praeruptorin C reference standard purity using Quantitative Nuclear Magnetic Resonance (qNMR), a powerful and direct analytical technique. We will explore the causality behind our experimental choices and compare this methodology with other common analytical techniques.
The Critical Role of Purity in Reference Standards
A reference standard serves as a benchmark against which a sample is compared. Therefore, its purity must be accurately determined and documented.[3] For natural products, which can be challenging to purify to levels exceeding 99.5%, traditional chromatographic methods for purity assignment can be misleading.[4] Impurities that co-elute during purification may also be overlooked during analysis, leading to an overestimation of the standard's purity. This is where the inherent advantages of qNMR come to the forefront.
Quantitative NMR: A Primary Method for Purity Assessment
Quantitative NMR (qNMR) is a primary analytical method that allows for the direct measurement of the amount of a substance in a sample without the need for a reference standard of the same compound.[5][6] The fundamental principle of qNMR lies in the direct proportionality between the integral of a specific NMR signal and the number of nuclei contributing to that signal.[7][8][9] This makes it an ideal technique for the purity assessment of reference standards.
Experimental Protocol: A Self-Validating System for Praeruptorin C Purity
This protocol is designed to be a self-validating system, where each step is chosen to minimize potential errors and ensure the accuracy and reliability of the final purity value.
Step 1: Analyte and Internal Standard Preparation
The Causality Behind the Choice: The selection of an appropriate internal standard (IS) is critical for accurate qNMR analysis. The IS should be stable, non-volatile, have a simple NMR spectrum with at least one signal that is well-resolved from the analyte's signals, and its purity should be certified. For Praeruptorin C (Molecular Formula: C24H28O7, Molecular Weight: 428.48 g/mol [10][11]), a suitable internal standard is Maleic Anhydride.
Protocol:
Accurately weigh approximately 10 mg of the Praeruptorin C reference standard into a clean, dry vial.
Accurately weigh approximately 5 mg of a certified internal standard (e.g., Maleic Anhydride) into the same vial.
Record the exact weights of both the analyte and the internal standard.
Step 2: Sample Dissolution
The Causality Behind the Choice: The choice of solvent is crucial. It must completely dissolve both the analyte and the internal standard, and its signals should not interfere with the signals of interest. Deuterated chloroform (CDCl3) is a good initial choice for coumarins like Praeruptorin C.
Protocol:
Add approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl3) to the vial containing the Praeruptorin C and internal standard.
Gently sonicate the vial for a few minutes to ensure complete dissolution.
Transfer the solution to a clean, dry 5 mm NMR tube.
Step 3: NMR Data Acquisition
The Causality Behind the Choice: The acquisition parameters are optimized to ensure that the NMR signals are fully relaxed between pulses, which is essential for accurate integration. A longer relaxation delay (D1) is crucial for quantitative accuracy.
Protocol:
Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).
Key acquisition parameters to consider:
Pulse Angle: 90°
Relaxation Delay (D1): At least 5 times the longest T1 relaxation time of the signals of interest. A conservative value of 30 seconds is often a good starting point.
Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).
Acquisition Time (AQ): At least 3 seconds to ensure good digital resolution.
Step 4: Data Processing and Purity Calculation
The Causality Behind the Choice: Proper data processing is as critical as data acquisition. The baseline must be flat, and the phasing must be accurate to ensure correct integration.
Protocol:
Apply a Fourier transform to the acquired free induction decay (FID).
Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.
Apply a baseline correction to the entire spectrum.
Integrate a well-resolved, non-overlapping signal for both Praeruptorin C and the internal standard.
Calculate the purity of the Praeruptorin C reference standard using the following equation[9]:
While qNMR is a powerful tool, it's important to understand its place alongside other common analytical techniques for purity determination.
Technique
Advantages
Disadvantages
Quantitative NMR (qNMR)
- Primary method, no need for a specific reference standard of the analyte.[5][6] - Provides structural information for impurity identification. - Non-destructive.[5] - High precision and accuracy.
- Lower sensitivity compared to chromatographic methods. - Requires a high-field NMR spectrometer. - Signal overlap can be an issue in complex mixtures.
High-Performance Liquid Chromatography (HPLC)
- High sensitivity and resolution. - Widely available and well-established. - Can be coupled with various detectors (UV, MS).
- Requires a specific reference standard for each impurity to be quantified. - Purity is often reported as area percent, which assumes equal detector response for all components. - Can be destructive.
Mass Spectrometry (MS)
- Extremely high sensitivity. - Provides molecular weight information.
- Not inherently quantitative without the use of an internal standard and calibration curve. - Ionization efficiency can vary significantly between compounds.
Visualizing the qNMR Workflow
Caption: Workflow for Praeruptorin C purity validation by qNMR.
Conclusion
Validating the purity of a reference standard like Praeruptorin C is a critical step in ensuring the quality and reliability of pharmaceutical research and development. Quantitative NMR offers a robust, direct, and accurate method for this purpose. By understanding the principles behind the experimental choices and comparing its performance with other techniques, researchers can confidently establish a well-characterized and trustworthy reference standard. This guide provides a comprehensive framework for implementing a self-validating qNMR protocol, empowering scientists with the tools and knowledge to ensure the integrity of their analytical data.
References
Gao, H., et al. (2023). Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. Journal of Pharmaceutical Analysis, 13(5), 433-444. Retrieved from [Link]
Holzgrabe, U. (2005). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 806-812. Retrieved from [Link]
ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]
Li, C. Y., et al. (2021). Research Progress of NMR in Natural Product Quantification. Molecules, 26(20), 6296. Retrieved from [Link]
Simmler, C., et al. (2024). qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study!. Frontiers in Natural Products, 2, 1362695. Retrieved from [Link]
Holzgrabe, U. (2005). Quantitative NMR spectroscopy—principles and applications. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 797. Retrieved from [Link]
Görög, S. (2013). Quantitative NMR Spectroscopy in Pharmaceutical R&D. TrAC Trends in Analytical Chemistry, 42, 3-13. Retrieved from [Link]
Islam, R., et al. (2014). Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. The AAPS Journal, 16(5), 964-970. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Praeruptorin C. PubChem Compound Database. Retrieved from [Link]
National Metrology Institute of Japan. (n.d.). Quantitative NMR | Organic Primary Standards Group. Retrieved from [Link]
ResearchGate. (n.d.). Molecular structures of praeruptorins from Peucedanum species. Retrieved from [Link]
ASEAN. (n.d.). ASEAN Guidelines for Validation of Analytical Procedures. Retrieved from [Link]
Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]
United Nations Office on Drugs and Crime. (n.d.). Guidance for the Validation of Analytical Methodology and Calibration of Equipment used for Testing of Illicit Drugs in Seized Materials and Biological Specimens. Retrieved from [Link]
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Publish Comparison Guide: Praeruptorin C vs. Nifedipine in Vasorelaxation Assays
As drug development pivots toward multi-target therapeutics, natural compounds are increasingly benchmarked against classic pharmacological agents. Praeruptorin C (Pra-C), an angular-type pyranocoumarin isolated from the...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development pivots toward multi-target therapeutics, natural compounds are increasingly benchmarked against classic pharmacological agents. Praeruptorin C (Pra-C), an angular-type pyranocoumarin isolated from the roots of Peucedanum praeruptorum[1], has emerged as a potent cardiovascular agent. Historically, its myocardial protective effects have been shown to be comparable to nifedipine[2], a gold-standard dihydropyridine L-type calcium channel blocker.
This guide provides an in-depth, mechanistic, and experimental comparison between Praeruptorin C and nifedipine in vasorelaxation assays, offering researchers actionable insights for designing robust cardiovascular screening protocols.
Mechanistic Divergence: Single-Target vs. Pleiotropic Blockade
To understand the divergent vasorelaxant profiles of these two compounds, we must analyze their interaction with vascular smooth muscle cell (VSMC) signaling pathways.
Nifedipine:
Nifedipine acts at the end of the neurogenic hypertensive system by selectively and potently inhibiting voltage-dependent calcium channels (VDCCs)[3]. By blocking extracellular
Ca2+
influx through L-type channels, nifedipine prevents calcium-induced calcium release (CICR) from the sarcoplasmic reticulum (SR), leading to rapid, endothelium-independent vasodilation. However, it has negligible effects on receptor-operated calcium channels (ROCCs).
Praeruptorin C:
Unlike nifedipine, Praeruptorin C functions as a multi-target calcium antagonist. It not only blocks VDCCs but also effectively inhibits ROCCs, preventing calcium influx triggered by vasoactive agonists like phenylephrine[4]. Furthermore, Pra-C interferes with intracellular calcium homeostasis by inhibiting
Ca2+
release directly from the SR[5]. Beyond direct smooth muscle action, Pra-C exhibits partial endothelium-dependent vasorelaxation by activating the eNOS/NO/cGMP signaling pathway, offering an additional layer of endothelial protection[6].
Fig 1: Comparative signaling pathways of Nifedipine and Praeruptorin C in vasorelaxation.
Quantitative Pharmacological Comparison
The distinct mechanisms of action translate into measurable differences in organ bath assays. While nifedipine operates in the nanomolar range for VDCC blockade[7], Praeruptorin C requires micromolar concentrations but compensates by neutralizing multiple contractile pathways simultaneously.
Pharmacological Parameter
Nifedipine
Praeruptorin C
Chemical Class
Dihydropyridine
Angular-type Pyranocoumarin
Primary Target(s)
L-type VDCCs
VDCCs, ROCCs, SR
Ca2+
pool
Endothelium Dependence
Independent
Partially Dependent (NO/cGMP)
Estimated
EC50
(Rat Aorta)
~10 - 50 nM
~1 - 20 µM
Vasorelaxation (KCl-induced)
Near 100% (Potent)
High (Concentration-dependent)
Vasorelaxation (PE-induced)
Weak / Partial
High (Potent ROCC blockade)
Pleiotropic Effects
Minimal
Anti-inflammatory, Antioxidant
Self-Validating Experimental Protocol: Isolated Rat Aorta Assay
To objectively compare these two agents, researchers must employ an isolated tissue organ bath system. The following protocol is designed with built-in validation steps to ensure that the resulting dose-response curves are artifacts-free and mechanistically sound.
Isolation: Rapidly excise the thoracic aorta from a euthanized rat and submerge it in ice-cold, oxygenated (
95%O2
,
5%CO2
) Krebs-Henseleit (K-H) solution.
Causality: Cold temperatures and continuous oxygenation halt spontaneous enzymatic degradation, preserving smooth muscle viability and endothelial integrity.
Denudation (Optional but Critical): To isolate direct smooth muscle effects from NO-mediated pathways, gently rub the intimal surface of specific rings with a stainless-steel wire to remove the endothelium.
Causality: Comparing intact vs. denuded rings allows researchers to quantify the exact percentage of Pra-C's relaxation that is endothelium-dependent.
Phase 2: System Validation (The ACh Challenge)
Every robust protocol must be self-validating. Before testing the drugs, you must prove the physiological state of the tissue.
Equilibration: Mount the 2-3 mm aortic rings between two wire hooks in a 10 mL organ bath containing K-H solution at 37°C. Apply a resting tension of 1.5 g and equilibrate for 60 minutes, washing every 15 minutes.
Pre-contraction & Validation: Contract the rings with
1μM
Phenylephrine (PE). Once a stable plateau is reached, add
10μM
Acetylcholine (ACh).
Validation Check: If the intact ring relaxes by >80%, the endothelium is healthy. If the denuded ring relaxes by <5%, the denudation was successful. Discard any rings that fail these thresholds. Wash tissues repeatedly until baseline tension is restored.
To test VDCC blockade , pre-contract the rings with
60mMKCl
. Causality: High extracellular potassium depolarizes the cell membrane, selectively opening VDCCs without involving membrane receptors.
To test ROCC blockade , pre-contract with
1μMPE
. Causality: PE activates
α1
-adrenergic receptors, opening ROCCs and triggering
IP3
-mediated SR calcium release.
Cumulative Addition: Once the contraction plateau is stable, cumulatively add nifedipine or Pra-C in half-log increments (e.g.,
10−8
to
10−4M
).
Causality: Cumulative dosing prevents tissue desensitization artifacts associated with repeated washing and allows for the generation of a precise sigmoidal dose-response curve to calculate the
EC50
.
Fig 2: Self-validating organ bath workflow for assessing vasorelaxant properties.
Discussion: Drug Development Perspectives
While nifedipine remains an indispensable tool for acute hypertensive crises and severe angina, its rapid, single-target vasodilation can sometimes trigger reflex sympathetic hyperactivity and ischemic events[3].
Praeruptorin C represents a compelling alternative for chronic cardiovascular management. By acting as a "dirty drug" in the best sense—simultaneously dampening VDCCs, ROCCs, and SR calcium release while boosting endothelial NO production—it provides a smoother, more comprehensive modulation of vascular tone. For drug development professionals, utilizing Pra-C as a scaffold could lead to next-generation antihypertensives that lower blood pressure without the abrupt hemodynamic shifts characteristic of pure dihydropyridines.
References
Insights into the Monomers and Single Drugs of Chinese Herbal Medicine on Myocardial Preserv
Therapeutic Effects of Traditional Chinese Medicine on Cardiovascular Diseases: the Central Role of Calcium Signaling - PMC. nih.gov.
Biological Activities and Pharmacokinetics of Praeruptorins from Peucedanum Species: A Systematic Review.
Calcium Channel Inhibitor, Agonist, Antagonist, Activator, Modul
Exploring a New Natural Treating Agent for Primary Hypertension: Recent Findings and Forthcoming Perspectives - PMC. nih.gov.
Research progress of the studies on the roots of Peucedanum praeruptorum dunn (Peucedani radix).
The Vasodilatory Effects of Anti-Inflammatory Herb Medications: A Comparison Study of Four Botanical Extracts - PMC. nih.gov.
Validation of LC-MS/MS method for Praeruptorin C in biological matrices
Title : Comprehensive Guide to LC-MS/MS Method Validation for Praeruptorin C in Biological Matrices: A Comparative Analysis Executive Summary : As drug development accelerates for natural coumarin derivatives, the demand...
Author: BenchChem Technical Support Team. Date: April 2026
Title : Comprehensive Guide to LC-MS/MS Method Validation for Praeruptorin C in Biological Matrices: A Comparative Analysis
Executive Summary :
As drug development accelerates for natural coumarin derivatives, the demand for rigorous bioanalytical assays has never been higher. Praeruptorin C (Pra-C), a bioactive pyranocoumarin derived from Peucedanum praeruptorum Dunn, exhibits potent calcium channel blocking and anti-inflammatory properties. To accurately profile its pharmacokinetics (PK), researchers must move beyond traditional HPLC-UV methods. This guide objectively compares analytical platforms and sample preparation workflows, providing a self-validating LC-MS/MS protocol grounded in the [1].
Introduction: The Pharmacological Imperative for Praeruptorin C
Pra-C is a highly lipophilic compound that modulates critical intracellular signaling pathways. By blocking L-type calcium channels, it reduces intracellular calcium overload, offering cardioprotection against ischemia/reperfusion injury. Furthermore, it inhibits the NF-κB and STAT3 pathways, suppressing pro-inflammatory cytokine release[2]. Quantifying Pra-C in biological matrices (like rat or human plasma) requires an assay capable of detecting low nanogram-per-milliliter (ng/mL) concentrations to capture its rapid elimination half-life and [2].
Fig 1. Pharmacological signaling pathways modulated by Praeruptorin C.
Analytical Platform Comparison: Why LC-MS/MS is the Gold Standard
When selecting an analytical platform, causality dictates that the detector's mechanism must align with the analyte's physiological concentrations. While HPLC-UV relies on chromophore absorbance (lacking specificity in complex matrices), LC-MS/MS utilizes Multiple Reaction Monitoring (MRM). MRM acts as a double mass filter: it isolates the specific precursor ion of Pra-C in the first quadrupole (Q1), fragments it in the collision cell (Q2), and isolates a specific product ion in the third quadrupole (Q3). This effectively eliminates background matrix noise,[3].
Table 1: Comparative Performance of Analytical Platforms for Pra-C Quantification
In electrospray ionization (ESI), co-eluting matrix components (like endogenous phospholipids) compete with the analyte for charge droplets, causing ion suppression. The choice of sample preparation is a direct response to this phenomenon.
Protein Precipitation (PPT): Fast and cheap, but leaves phospholipids intact, leading to severe matrix effects.
Solid Phase Extraction (SPE): Yields the cleanest extract but is cost-prohibitive and time-consuming for high-throughput PK studies.
Liquid-Liquid Extraction (LLE): The optimal middle ground. Because Pra-C is highly lipophilic, using a non-polar solvent like diethyl ether efficiently partitions the analyte into the organic layer, leaving polar proteins and salts in the aqueous waste, [3].
Fig 2. Comparison of sample preparation workflows for Pra-C LC-MS/MS analysis.
Step-by-Step LC-MS/MS Method Validation Protocol
To ensure trustworthiness, the analytical method must be a self-validating system. The following protocol adheres to the[1].
Step 1: Chromatographic & MS Optimization
Column: Reversed-phase C18 column (e.g., 4.6 × 250 mm, 5 µm) to retain the hydrophobic Pra-C.
Mobile Phase: Methanol and 10 mM ammonium acetate (70:30, v/v). Causality: Ammonium acetate buffers the pH and acts as a volatile salt, promoting efficient protonation in the ESI+ mode[3].
Internal Standard (IS): Ginkgolide A or a stable-isotope labeled analog. Causality: The IS tracks with Pra-C through extraction and ionization, normalizing any volumetric losses or ion suppression[3].
Step 2: Selectivity and Specificity
Extract blank plasma from six independent sources.
Analyze via LC-MS/MS to ensure no endogenous peaks co-elute at the retention times of Pra-C or the IS. The response of interfering peaks must be <20% of the LLOQ[1].
Step 3: Linearity and LLOQ
Prepare calibration standards by spiking blank plasma with Pra-C (e.g., 2.00 to 1000 ng/mL).
Construct a calibration curve using the peak area ratio (Pra-C/IS) versus nominal concentration. Apply a 1/x² weighting factor to ensure accuracy at the lower end of the curve.
The LLOQ is the lowest concentration where the signal-to-noise ratio is ≥ 5, and precision/accuracy is within ±20%[1].
Step 4: Accuracy and Precision
Prepare Quality Control (QC) samples at four levels: LLOQ, Low QC (LQC), Mid QC (MQC), and High QC (HQC).
Intra-day: Analyze 6 replicates of each QC level in a single run.
Inter-day: Analyze 6 replicates of each QC level across three separate days.
Acceptance Criteria: Coefficient of variation (CV) ≤ 15% (≤ 20% for LLOQ), and accuracy within ±15% of nominal (± 20% for LLOQ)[1].
Step 5: Extraction Recovery and Matrix Effect
Recovery: Compare the peak area of Pra-C in pre-extraction spiked samples versus post-extraction spiked samples.
Matrix Effect: Compare the peak area of post-extraction spiked samples versus neat standards prepared in the mobile phase. A value near 100% indicates negligible ion suppression/enhancement.
Step 6: Stability Assessments
Evaluate Pra-C stability in plasma under various conditions: Bench-top (room temp for 4-24h), Freeze-thaw (3 cycles at -80°C to room temp), Autosampler (in extraction solvent at 4°C for 24h), and Long-term storage (-80°C)[1].
Quantitative Data Summary: Validation Metrics for Pra-C
When the LLE-LC-MS/MS methodology is properly executed, the validation parameters should closely mirror the benchmark data established in literature for rat plasma[3].
Table 2: Benchmark Validation Parameters for Pra-C in Rat Plasma (LC-MS/MS)
Validation Parameter
Benchmark Data (Praeruptorin C)
FDA Acceptance Criteria
Linear Range
2.00 – 1000 ng/mL
R² ≥ 0.99
Intra-batch Precision (CV%)
≤ 13.1%
≤ 15% (≤ 20% at LLOQ)
Inter-batch Precision (CV%)
≤ 8.2%
≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)
-10.5% to 12.5%
± 15% (± 20% at LLOQ)
Extraction Recovery
93.3% – 100.7%
Consistent and reproducible
Matrix Effect
94.0% – 101.2%
Consistent across 6 lots
Conclusion
The quantification of Praeruptorin C in biological matrices demands an analytical approach that balances sensitivity, selectivity, and throughput. While HPLC-UV serves basic quality control needs, LC-MS/MS coupled with a targeted Liquid-Liquid Extraction protocol provides the definitive framework for pharmacokinetic profiling. By adhering to FDA bioanalytical validation guidelines, researchers ensure that the resulting PK parameters (such as AUC, Cmax, and half-life) are biologically accurate and analytically unassailable, paving the way for the clinical translation of this potent pyranocoumarin.
References
Zhou, G., Chen, G., & Liu, H. (2014). Simultaneous Quantification of Three Pyranocoumarins of Peucedanum Praeruptorum in Rat Plasma by Liquid Chromatography-Tandem Mass Spectrometry: Application to Pharmacokinetic Study. Journal of Chromatographic Science, 53(4), 511–518. URL:[Link]
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. URL:[Link]
He, Y., et al. (2024). The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn. Frontiers in Pharmacology, 15. URL:[Link]
Comprehensive Comparison Guide: Biological Activity of Praeruptorin C Stereoisomers
Executive Summary & Stereochemical Landscape Praeruptorin C (Pra-C) is a highly bioactive angular-type pyranocoumarin extracted from the dried roots of Peucedanum praeruptorum (Qianhu), a staple in traditional medicine f...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Stereochemical Landscape
Praeruptorin C (Pra-C) is a highly bioactive angular-type pyranocoumarin extracted from the dried roots of Peucedanum praeruptorum (Qianhu), a staple in traditional medicine for respiratory and cardiovascular ailments[1][2]. Structurally, praeruptorins possess a dihydroseselin (khellactone) skeleton with two critical stereogenic centers at C-3' and C-4'[2].
In pharmacological research, the stereochemistry of these compounds profoundly dictates their biological efficacy. Praeruptorin C is chemically identical to the dextrorotatory enantiomer (+)-Praeruptorin A [2]. Its stereoisomeric counterpart, the levorotatory (-)-Praeruptorin A , exhibits distinct pharmacological behaviors, particularly in cardiovascular modulation[3]. Because biological macromolecules (receptors, enzymes, and ion channels) are inherently stereoselective, the enantiomers of Praeruptorin A/C present divergent binding affinities and downstream signaling activations[4].
This guide objectively compares the biological activities of Praeruptorin C [(+)-Praeruptorin A] against its stereoisomers, providing mechanistic insights, quantitative data, and validated experimental protocols for preclinical drug development.
Both (+)-Praeruptorin A (Pra-C) and (-)-Praeruptorin A function as calcium channel antagonists, but their vasorelaxant potencies and mechanisms differ significantly.
(+)-Praeruptorin A (Pra-C): Exhibits potent, concentration-dependent vasorelaxation. It directly inhibits the influx of extracellular calcium through L-type voltage-dependent calcium channels (VDCCs)[5]. Furthermore, its relaxant effect is partially endothelium-dependent, activating the nitric oxide (NO)/cGMP pathway via endothelial nitric oxide synthase (eNOS)[2][3].
(-)-Praeruptorin A: While also a calcium channel blocker, its vasorelaxant effect relies much more heavily on the presence of an intact endothelium and active NO synthesis compared to its dextrorotatory counterpart[3]. In isolated rat aorta rings contracted by KCl, the (+)-isomer demonstrates superior relaxant efficacy[2].
Neuroprotection: NMDA Receptor Down-Regulation
Pra-C acts as a targeted neuroprotectant against glutamate-induced excitotoxicity. Unlike broad-spectrum NMDA receptor antagonists that often fail in clinical trials due to severe side effects, Pra-C specifically downregulates the expression of GluN2B-containing NMDA receptors without affecting GluN2A expression[6]. This targeted inhibition prevents intracellular Ca2+ overload and balances the Bcl-2/Bax apoptotic ratio in cortical neurons[6].
Anti-Osteoporotic and Anti-Cancer Properties
Beyond cardiovascular and neurological domains, Pra-C exhibits targeted kinase inhibition:
Osteoclast Suppression: Pra-C prevents osteoporotic bone loss by attenuating the activation of nuclear factor kappa B (NF-κB) and the c-Jun N-terminal kinase (JNK)/mitogen-activated protein kinase (MAPK) signaling pathways, thereby halting osteoclast formation without inducing cytotoxicity[1].
Anti-Metastatic Activity: In human non-small cell lung cancer (NSCLC), Pra-C suppresses proliferation and metastasis by arresting the cell cycle at the G0/G1 phase and inactivating the ERK/CTSD signaling pathways[7].
Mechanistic Pathway Visualization
The following diagram illustrates the multi-target mechanistic pathways of Praeruptorin C [(+)-Praeruptorin A] across different physiological systems.
Mechanistic pathways of Praeruptorin C across diverse biological targets.
Quantitative Data Comparison
The table below summarizes the comparative pharmacological profiles of the Praeruptorin A stereoisomers based on ex vivo and in vitro studies.
Compound
Chiral Configuration
Primary Target / Mechanism
Vasorelaxant Potency (KCl-induced)
Endothelium Dependence
(+)-Praeruptorin A (Pra-C)
Dextrorotatory (3'S, 4'S)
L-type Ca2+ Channel Blocker / eNOS Activator
High (Superior relaxation)
Partially Dependent
(-)-Praeruptorin A
Levorotatory (3'R, 4'R)
L-type Ca2+ Channel Blocker
Moderate
Highly Dependent
Experimental Methodologies
To ensure scientific integrity and reproducibility, the following self-validating protocols detail how to evaluate the stereoisomer-specific activities of Praeruptorins.
Protocol 1: Ex Vivo Vasorelaxation Assay (Isolated Rat Thoracic Aorta)
This protocol differentiates between direct smooth muscle relaxation (calcium channel blockade) and endothelium-dependent relaxation (NO/cGMP pathway).
Tissue Preparation: Euthanize adult Sprague-Dawley rats. Rapidly excise the thoracic aorta and place it in ice-cold, oxygenated Krebs-Henseleit (K-H) solution. Carefully remove adhering perivascular fat and cut the aorta into 3–4 mm rings.
Causality: Meticulous fat removal prevents the release of perivascular adipose-derived relaxing factors (PVAT), while gentle handling preserves the delicate endothelial monolayer required for NO-mediated studies.
Organ Bath Mounting: Suspend the rings between two stainless-steel hooks in a 10 mL organ bath filled with K-H solution maintained at 37°C and continuously aerated with 95% O2 / 5% CO2.
Causality: This specific gas mixture maintains the physiological pH of 7.4, ensuring tissue viability and normal ion channel function[8].
Equilibration: Apply a resting tension of 1.0 g and equilibrate for 60 minutes, washing with fresh K-H solution every 15 minutes.
Causality: Equilibration simulates basal vascular tone, allowing the smooth muscle to stabilize and ensuring consistent, reproducible contractile responses.
Endothelium Validation (Self-Validating Step): Pre-contract the rings with 1 μM Phenylephrine (PE). Once the contraction plateaus, add 10 μM Acetylcholine (ACh).
Causality: ACh stimulates endothelial NO release. A relaxation response of >70% confirms an intact endothelium. Rings failing this metric must be discarded to maintain data integrity.
Stereoisomer Evaluation: Wash the rings until basal tension is restored. Induce a sustained contraction using 60 mM KCl (to open voltage-gated Ca2+ channels). Cumulatively add (+)-Pra-A or (-)-Pra-A (10⁻⁸ to 10⁻⁴ M). Record the isometric tension.
Causality: High K+ specifically depolarizes the cell membrane, opening L-type VDCCs. Relaxation in this state directly quantifies the calcium channel antagonistic potency of the specific stereoisomer[2][8].
Protocol 2: In Vitro Neuroprotection Assay (NMDA-Induced Excitotoxicity)
This protocol validates Pra-C's ability to selectively downregulate GluN2B receptors.
Primary Culture: Isolate primary cortical neurons from E16-E18 mouse embryos. Seed in neurobasal medium supplemented with B27 and culture for 7-9 days in vitro (DIV).
Pre-treatment: Replace half the medium and incubate the neurons with varying concentrations of Pra-C (5, 10, 20 μM) for 2 hours.
Excitotoxic Insult: Expose the cultures to 200 μM N-methyl-D-aspartate (NMDA) for 30 minutes.
Causality: 200 μM NMDA reliably induces intracellular Ca2+ overload, triggering the apoptotic cascade necessary to evaluate neuroprotective agents[6].
Protein Analysis (Western Blot): 24 hours post-insult, lyse the cells and perform Western blotting targeting GluN2A, GluN2B, Bcl-2, and Bax.
Causality: Analyzing both GluN2A and GluN2B validates the selectivity of Pra-C. A decrease in GluN2B without altering GluN2A proves targeted receptor modulation rather than global NMDA suppression[6].
References
The Beneficial Effect of Praeruptorin C on Osteoporotic Bone in Ovariectomized Mice via Suppression of Osteoclast Formation and Bone Resorption. Frontiers in Pharmacology. 1
The Neuroprotective Effect of Praeruptorin C Against NMDA-induced Apoptosis Through Down-Regulating of GluN2B-containing NMDA Receptors. PubMed.6
Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways. MDPI. 7
Biological Activities and Pharmacokinetics of Praeruptorins from Peucedanum Species: A Systematic Review. ResearchGate.2
A Comparative Guide to Ultrasonic and Microwave-Assisted Extraction of Praeruptorin C
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparison of Ultrasonic-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) for the isolation of Praeruptorin...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth comparison of Ultrasonic-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) for the isolation of Praeruptorin C, a key bioactive coumarin from Peucedanum praeruptorum Dunn.[1] We will delve into the mechanistic principles of each technology, present comparative performance data, and provide detailed experimental protocols to inform your methodological choices.
Introduction to Praeruptorin C and its Extraction
Fundamental Principles of Advanced Extraction Technologies
Understanding the underlying mechanisms of UAE and MAE is crucial for optimizing the extraction of Praeruptorin C.
Mechanism of Ultrasonic-Assisted Extraction (UAE)
UAE utilizes high-frequency sound waves (typically >20 kHz) to create acoustic cavitation in the solvent. This phenomenon involves the formation, growth, and implosion of microscopic bubbles. The collapse of these bubbles near the plant material generates powerful microjets and shockwaves.[5] This intense localized energy disrupts cell walls, enhancing solvent penetration and facilitating the release of intracellular contents like Praeruptorin C into the solvent.[5] The primary effects are mechanical, making it a highly efficient method for improving mass transfer.[5]
Mechanism of Microwave-Assisted Extraction (MAE)
MAE employs microwave energy to heat the solvent and plant matrix.[4] The efficiency of MAE is dependent on the dielectric properties of the solvent and the plant material. Polar molecules within the sample align with the rapidly oscillating electromagnetic field, generating heat through molecular rotation and ionic conduction.[6] This rapid, uniform heating of the entire sample volume leads to a swift increase in internal pressure within the plant cells, causing them to rupture and release their contents.[7] Key parameters influencing MAE include the solvent's characteristics, microwave power, and exposure time.[4]
Comparative Experimental Showdown: UAE vs. MAE
While direct comparative studies for Praeruptorin C are limited, we can extrapolate from research on similar compounds and plant matrices to draw meaningful comparisons. Both UAE and MAE have been shown to be effective for extracting active compounds from medicinal plants.[8][9]
MAE's direct and rapid heating of the entire sample volume often leads to shorter extraction times compared to the more localized mechanical effects of UAE.[4][7]
Extraction Efficiency/Yield
High yields can be achieved through optimization of parameters like power, temperature, and time.[11][15]
Often demonstrates higher extraction yields in a shorter time frame.[7]
The intense internal pressure generated by microwaves can lead to a more complete disruption of plant cells, potentially resulting in higher yields.[7]
Solvent Consumption
Generally lower than conventional methods. Optimization of the liquid-to-solid ratio is crucial.[10][12]
Considered an environmentally friendly technique due to reduced solvent usage compared to traditional methods.[4]
Both methods offer significant reductions in solvent consumption, aligning with green chemistry principles.[16]
Temperature Control
Can be operated at lower temperatures, which is beneficial for thermosensitive compounds.[17]
Can lead to rapid and sometimes localized high temperatures, which may risk thermal degradation of sensitive compounds if not carefully controlled.[4]
For potentially heat-labile compounds like some coumarins, the lower operating temperatures of UAE may offer an advantage in preserving the integrity of the target molecule.
Can have higher energy consumption due to the power required for microwave generation, though the shorter extraction times can offset this.[5]
The overall energy efficiency depends on the specific equipment and optimized parameters for each method.
Experimental Protocols
The following are generalized, step-by-step methodologies for UAE and MAE based on best practices for extracting coumarins and other phytochemicals from plant materials.
Ultrasonic-Assisted Extraction (UAE) Protocol
Sample Preparation: Grind the dried roots of Peucedanum praeruptorum to a fine powder (e.g., 40-60 mesh).
Solvent Selection: Choose an appropriate solvent. Ethanol (e.g., 70%) is often a good starting point for coumarin extraction.[15]
Extraction Setup:
Place a known quantity of the powdered plant material (e.g., 1.0 g) into an Erlenmeyer flask.[10]
Add the solvent at a specific liquid-to-solid ratio (e.g., 20:1 mL/g).[10]
Place the flask in an ultrasonic cleaning bath.
Sonication:
Set the ultrasonic power (e.g., 200-600 W) and frequency.[10]
Set the extraction temperature (e.g., 50-60 °C).[11][18]
Extract for a predetermined time (e.g., 30-50 minutes).[10][18]
Post-Extraction:
Filter the extract to remove solid plant material.
The resulting supernatant can then be used for analysis or further purification.[10]
Microwave-Assisted Extraction (MAE) Protocol
Sample Preparation: Grind the dried roots of Peucedanum praeruptorum to a fine powder.
Solvent Selection: Select a solvent with a good dielectric constant for efficient microwave absorption (e.g., 65% ethanol).[8]
Extraction Setup:
Place a known quantity of the powdered plant material into a microwave-safe extraction vessel.
Add the solvent at an optimized liquid-to-solid ratio.
Microwave Irradiation:
Place the vessel in a microwave extractor.
Set the microwave power (e.g., 180-450 W) and temperature limit.[14][19]
Irradiate for the optimized extraction time (e.g., 10-20 minutes).[13]
Post-Extraction:
Allow the vessel to cool to a safe temperature.
Filter the extract to separate the liquid from the solid residue.
The filtrate is now ready for subsequent analysis.
Data Synthesis & Visualization
To further clarify the procedural differences, the following diagrams illustrate the typical workflows for both UAE and MAE.
Caption: Workflow for Ultrasonic-Assisted Extraction (UAE).
Caption: Workflow for Microwave-Assisted Extraction (MAE).
Expert Analysis and Recommendations
Choose Ultrasonic-Assisted Extraction (UAE) when:
Thermal Sensitivity is a Concern: If Praeruptorin C or other co-extracts are known to be thermally labile, the generally lower operating temperatures of UAE make it a safer choice.
Mechanical Disruption is Key: For tough, fibrous plant materials, the mechanical effects of acoustic cavitation can be particularly effective at breaking down cell structures.
Choose Microwave-Assisted Extraction (MAE) when:
Speed is a Priority: MAE is often significantly faster, making it ideal for high-throughput screening or situations where rapid sample processing is required.[14]
Higher Yields are the Primary Goal: In many cases, MAE can provide a higher extraction yield due to the efficient and thorough cell lysis caused by rapid internal heating and pressure buildup.[7]
Solvent has Favorable Dielectric Properties: The choice of a polar solvent that efficiently absorbs microwave energy is critical for the success of MAE.
Conclusion
Both Ultrasonic-Assisted Extraction and Microwave-Assisted Extraction represent significant advancements over traditional methods for isolating Praeruptorin C.[3][4] The optimal choice between UAE and MAE is not absolute but depends on the specific research or production goals. MAE often provides a faster extraction with potentially higher yields, while UAE offers a gentler extraction process at lower temperatures, which is advantageous for heat-sensitive compounds. A thorough evaluation of the specific requirements for yield, purity, speed, and the thermal stability of Praeruptorin C should guide the selection of the most appropriate extraction technology.
References
New Research Methods for Analyzing Traditional Chinese Medicine Revealed. (2025). Spectroscopy.
Gong, X., Zhang, L., Wang, Y., & Zhang, N. (2024). Comparison of different extraction methods of active ingredients of Chinese medicine and natural products. WIREs Computational Molecular Science.
NextSDS. (n.d.). praeruptorin C — Chemical Substance Information. NextSDS.
Xcess Biosciences. (n.d.). Praeruptorin C. Xcess Biosciences.
Gong, X., et al. (2024). Comparison of different extraction methods of active ingredients of Chinese medicine and natural products. ResearchGate.
Evaluation of extraction methods for pharmacologically active compounds from anticonvulsant traditional Chinese medicines: Gou Teng, Tian Ma, Jiang Can using DART-TOF-MS. (2021). RSC Publishing.
ultrasonic vs. microwave extraction intensification of active principles from medicinal plants. (n.d.). AIDIC.
Lopez-Salazar, H., et al. (2023). Microwave-assisted Extraction of Functional Compounds from Plants: A Review. BioResources.
National Center for Biotechnology Information. (n.d.). Praeruptorin C. PubChem.
Bio-Works. (2023). Traditional Chinese medicine: Separation techniques that improve efficacy. Bio-Works.
Vahabi, S., et al. (2014). Microwave Assisted Convenient One-Pot Synthesis of Coumarin Derivatives via Pechmann Condensation Catalyzed by FeF3 under Solvent-Free Conditions and Antimicrobial Activities of the Products. Molecules.
optimization of ultrasonic-assisted extraction total flavonoids from corn cob using response surface method. (2016). World Journal of Engineering and Technology.
Otles, S., & Tunc, S. (2014). Comparison of microwave and ultrasound-assisted extraction techniques for leaching of phenolic compounds from nettle. Journal of Food Science and Technology.
Optimization of ultrasonic-assisted extraction of flavonoids from Lactuca indica L. cv. Mengzao and their antioxidant properties. (n.d.). Frontiers in Nutrition.
Optimization of ultrasound-assisted extraction method for phytochemical compounds and antioxidant activities of sour jujube extracts. (2022). Food Science & Nutrition.
Gonzalez-Pereira, A., et al. (2023). Comparative Study of Microwave Assisted Extraction and Ultrasound Assisted Extraction of Phenolic Compounds from Camellia japonica L. Flowers. Sciforum.
Cravotto, G., & Grillo, G. (2022). Plant Extraction in Water: Towards Highly Efficient Industrial Applications. Processes.
Optimization of Ultrasonic-Assisted Extraction and Purification of Zeaxanthin and Lutein in Corn Gluten Meal. (2019). Molecules.
Ultrasonic or Microwave Cascade Treatment of Medicinal Plant Waste. (2021). Polymers.
Optimization of Ultrasonic-Assisted Extraction and Purification of Zeaxanthin and Lutein in Corn Gluten Meal. (2025). ResearchGate.
Zhang, L., et al. (2022). Ultrasonic-Assisted Efficient Extraction of Coumarins from Peucedanum decursivum (Miq.) Maxim Using Deep Eutectic Solvents Combined with an Enzyme Pretreatment. Molecules.
Mohan, R., Vidhyalakshmi, M., & Sivakumar, V. (2019). Microwave Assisted Rapid Extraction and Characterization of Coumarin from Fig Plant (Ficus carica). Asian Journal of Science and Applied Technology.
National Center for Biotechnology Information. (n.d.). Praeruptorin D. PubChem.
National Center for Biotechnology Information. (n.d.). (-)-Praeruptorin B. PubChem.
As a Senior Application Scientist overseeing the integration of potent phytochemicals into high-throughput screening and drug development workflows, I recognize that handling bioactive compounds requires a rigorous appro...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist overseeing the integration of potent phytochemicals into high-throughput screening and drug development workflows, I recognize that handling bioactive compounds requires a rigorous approach to chemical hygiene. Praeruptorin C, a highly bioactive pyranocoumarin, is a prime example. While its utility in cardiovascular and oncological research is invaluable, its disposal requires strict, RCRA-compliant (or equivalent) hazardous waste protocols to prevent environmental contamination and ensure laboratory safety.
Here is your comprehensive, step-by-step operational guide to the proper handling, deactivation, and disposal of Praeruptorin C.
Praeruptorin C (CAS: 72463-77-5) is predominantly extracted from the roots of Peucedanum praeruptorum[1]. In the laboratory, it is widely utilized for its potent L-type calcium channel antagonistic properties (pD2′ = 5.7)[1] and its ability to synergistically downregulate the ERK/CTSD (Cathepsin D) signaling pathways[2]. Because of its targeted bioactivity, even trace amounts released into the environment pose a severe risk to aquatic ecosystems, capable of disrupting cellular homeostasis in non-target organisms.
Physicochemical Profile & Hazard Metrics
Understanding the physical properties of a compound is the first step in designing a logical disposal plan. The following table summarizes the quantitative data dictating our handling procedures[3],[1]:
Property
Value
Operational Implication
CAS Number
72463-77-5
Unique identifier required for EHS (Environmental Health & Safety) waste manifests.
Molecular Weight
428.47 g/mol
High mass limits volatility; the primary inhalation risk is aerosolized dust during weighing.
LogP (XLogP3)
4.4
Highly lipophilic; requires organic solvents (e.g., DMSO, MeOH) for complete dissolution; high bioaccumulation potential.
Target Activity
Calcium channel antagonist
High biological potency; necessitates complete thermal destruction to prevent environmental toxicity.
Mechanistic Rationale for Controlled Disposal
Expertise & Experience: Why do we mandate high-temperature incineration rather than in-lab chemical neutralization?
Coumarins possess a lactone ring that is susceptible to base-catalyzed hydrolysis. However, simply neutralizing Praeruptorin C with a strong base (e.g., NaOH) in the lab yields intermediate degradation products (such as o-coumaric acid derivatives) that may retain residual biological activity or exhibit unknown toxicity profiles. Therefore, high-temperature incineration (>1000°C) is the only definitive method to ensure complete thermal oxidation of the complex multicyclic structure into basic, harmless oxides (CO2, H2O).
Mechanistic pathways of Praeruptorin C illustrating biological risks of improper disposal.
Standard Operating Procedure: Praeruptorin C Disposal
The following step-by-step methodologies ensure complete containment from the benchtop to the incinerator.
Solid Waste Segregation
Collection: Place all empty vials, contaminated pipette tips, and weighing boats that contacted Praeruptorin C powder into a designated, puncture-resistant solid chemical waste bin.
Containment: Double-bag the waste using 6-mil polyethylene bags. Causality: This prevents accidental puncture and subsequent aerosolization of the highly potent dust.
Labeling: Clearly label the outer bag with "Hazardous Solid Waste: Praeruptorin C (Toxic Phytochemical, CAS 72463-77-5)".
Liquid Waste Management
Because of its LogP of 4.4[3], Praeruptorin C is typically dissolved in DMSO or Methanol to create stock solutions.
Solvent Segregation: Direct all DMSO/Methanol-based Praeruptorin C waste into a designated "Halogen-Free Organic Waste" carboy. Causality: Do NOT mix with halogenated solvents (like chloroform) or strong oxidizers, as DMSO can react violently with the latter.
Aqueous Wash Collection: If the compound was diluted in aqueous buffers (e.g., PBS) for cell assays, collect this in a separate "Aqueous Chemical Waste" container. Even at micro-molar concentrations, this must not go down the drain.
Volume Control: Never fill waste carboys beyond 80% capacity to safely allow for vapor expansion.
Spill Containment & Decontamination
Powder Spills: Do not sweep dry powder. Cover the spill with absorbent paper towels lightly dampened with 70% ethanol or methanol. Causality: Water will not dissolve this lipophilic compound. Ethanol dissolves the compound while dampening the powder to prevent hazardous aerosolization.
Surface Decontamination: Wash the area with a 1% SDS (Sodium Dodecyl Sulfate) solution to micellize and solubilize any remaining residue, followed by a final wipe with distilled water.
Disposal of Cleanup Materials: Treat all cleanup materials as Praeruptorin C solid waste (See Section 4.1).
Logistical workflow for the segregation, containment, and destruction of Praeruptorin C waste.
Self-Validating Verification System
To ensure the trustworthiness and safety of this protocol, laboratories must implement a closed-loop validation system:
Manifest Cross-Check: Every addition to the liquid waste carboy must be logged on a physical manifest attached to the fume hood. The total volume logged must mathematically match the visual volume in the carboy.
pH Verification: Before sealing the aqueous waste carboy for EHS pickup, test the pH. It must read between 6.0 and 8.0. A pH outside this range indicates improper mixing of assay reagents (e.g., acidic stop solutions), which could trigger unexpected precipitation or exothermic reactions.
Visual Phase Inspection: Inspect organic waste carboys for phase separation. Praeruptorin C in DMSO should remain a single phase; cloudiness indicates water contamination, which reduces the solubility of the compound and can lead to hazardous sludge buildup at the bottom of the carboy.
References
National Center for Biotechnology Information. Praeruptorin C | C24H28O7 | CID 5320692. PubChem.[Link]
Molecules (MDPI). A Review on the Morphology, Cultivation, Identification, Phytochemistry, and Pharmacology of Kitagawia praeruptora.[Link]
International Journal of Molecular Sciences (PMC). Cathepsin D—Managing the Delicate Balance.[Link]
Navigating the Safe Handling of Praeruptorin C: A Guide to Personal Protective Equipment
For Immediate Implementation by Laboratory Personnel This guide provides essential, direct guidance on the selection and use of Personal Protective Equipment (PPE) for handling Praeruptorin C. As a Senior Application Sci...
Author: BenchChem Technical Support Team. Date: April 2026
For Immediate Implementation by Laboratory Personnel
This guide provides essential, direct guidance on the selection and use of Personal Protective Equipment (PPE) for handling Praeruptorin C. As a Senior Application Scientist, my objective is to equip researchers, scientists, and drug development professionals with the necessary information to maintain a safe laboratory environment. This document is structured to deliver immediate, actionable safety and logistical information, including operational and disposal considerations.
Understanding the Hazard: Why PPE is Critical
The primary routes of potential exposure when handling Praeruptorin C in a research setting are:
Inhalation: Aerosolization of the solid powder during weighing or transfer.
Dermal Contact: Direct skin contact with the solid or solutions.
Ocular Contact: Splashes of solutions or contact with airborne powder.
Ingestion: Accidental transfer from contaminated hands to the mouth.
This guide is built on the principle of As Low As Reasonably Achievable (ALARA) exposure. Adherence to these protocols is not merely a recommendation but a foundational component of a robust safety culture.
Core PPE Requirements for Handling Praeruptorin C
The following table outlines the minimum PPE requirements for common laboratory tasks involving Praeruptorin C. The subsequent sections will delve into the specifics and rationale for each item.
Task
Eye/Face Protection
Skin Protection
Respiratory Protection
Weighing/Aliquoting (Solid)
Safety glasses with side shields or safety goggles
Nitrile gloves, lab coat
N95 or higher-rated respirator
Dissolving/Solution Preparation
Safety goggles or face shield
Nitrile gloves, lab coat
Recommended if not in a fume hood
In-Solution Handling/Cell Culture
Safety glasses with side shields
Nitrile gloves, lab coat
Not generally required in a biosafety cabinet
Detailed PPE Protocols: A Step-by-Step Approach
Eye and Face Protection: The First Line of Defense
Ocular exposure to chemical solids or splashes can cause significant and sometimes irreversible damage.
Minimum Requirement: ANSI Z87.1-compliant (or equivalent standard) safety glasses with side shields are mandatory for all work with Praeruptorin C solutions.
Elevated Risk Scenarios: When handling the solid powder, preparing concentrated stock solutions, or during any procedure with a heightened risk of splashing, safety goggles that form a seal around the eyes are required. For larger volumes or more vigorous procedures, a face shield worn over safety glasses or goggles provides an additional layer of protection.[5]
Skin Protection: Preventing Dermal Absorption
Praeruptorin C is a solid powder, and solutions will be prepared for experimental use.[1] Skin contact presents a direct route for absorption.
Gloves:
Selection: Chemically resistant nitrile gloves are the standard recommendation. Always inspect gloves for any signs of damage before use.[5]
Donning: Wash and dry hands thoroughly before putting on gloves.
Doffing: To prevent contamination, remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them immediately in the designated waste container.
Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.[5]
Lab Coat: A long-sleeved lab coat is mandatory to protect skin and personal clothing from contamination. Ensure the lab coat is fully buttoned.
The primary inhalation risk arises from the fine, solid particles of Praeruptorin C.
When to Use: A NIOSH-approved N95 respirator (or equivalent) is required when handling the solid powder outside of a certified chemical fume hood.[3] This is especially critical during weighing and transfer procedures where dust can be generated.
Fit and Seal: Ensure the respirator is properly fitted to form a tight seal around the nose and mouth. A user seal check should be performed each time the respirator is donned.
Voluntary Use: In situations where dust generation is possible but minimal, voluntary use of a respirator should be encouraged.
Experimental Workflow and PPE Selection
The following diagram illustrates the decision-making process for selecting appropriate PPE based on the experimental workflow.
Caption: PPE selection workflow for handling Praeruptorin C.
Operational and Disposal Plans
A comprehensive safety plan extends beyond the use of PPE to include the entire lifecycle of the chemical in the laboratory.
Engineering Controls
Chemical Fume Hood: All weighing of solid Praeruptorin C and preparation of concentrated solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.[3]
Ventilation: Ensure the laboratory is well-ventilated.[4]
Emergency Equipment: An accessible and operational eyewash station and safety shower are mandatory in any laboratory where Praeruptorin C is handled.[3]
Spill Management
In the event of a spill:
Evacuate and Alert: Alert others in the area and evacuate if necessary.
Don Appropriate PPE: Before cleaning, don the appropriate PPE, including respiratory protection if the spill involves the solid.
Containment: For solid spills, gently cover with a damp paper towel to avoid generating dust. For liquid spills, use an appropriate absorbent material.
Cleaning: Use a chemical spill kit to clean the area.
Disposal: All contaminated materials must be disposed of as hazardous waste.
Disposal of Praeruptorin C Waste
Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials must be placed in a designated hazardous waste container.
Chemical Waste: Unused Praeruptorin C and solutions must be disposed of as chemical waste in accordance with institutional and local regulations. Do not pour down the drain.[7]
Conclusion: A Commitment to Safety
The responsible use of Praeruptorin C necessitates a thorough understanding of its potential hazards and the diligent application of safety protocols. This guide provides the foundational knowledge for the safe handling of this compound. It is the responsibility of every researcher to integrate these practices into their daily workflow, fostering a culture of safety and scientific excellence.
References
NextSDS.
National Center for Biotechnology Information. Praeruptorin C. PubChem. Accessed March 27, 2026.
BenchChem. Personal protective equipment for handling Coumarin 6. BenchChem. Published December 2025.
Lebermuth. coumarin - Safety Data Sheet. Lebermuth. Published November 4, 2023.
Xcess Biosciences. Praeruptorin C. Xcess Biosciences. Accessed March 27, 2026.
MedchemExpress. Praeruptorin C | Calcium Channel Antagonist. MedchemExpress. Accessed March 27, 2026.
CDH Fine Chemical. Coumarin CAS No 91-64-5 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical. Accessed March 27, 2026.
International Labour Organization and World Health Organization. ICSC 1105 - COUMARIN. International Chemical Safety Cards (ICSCs). Published 2021.
TargetMol. Praeruptorin C. TargetMol. Accessed March 27, 2026.
Carl ROTH. Safety Data Sheet: Coumarin. Carl ROTH. Accessed March 27, 2026.
Sigma-Aldrich. SAFETY DATA SHEET. Sigma-Aldrich. Published January 1, 2026.
Sigma-Aldrich. SAFETY DATA SHEET. Sigma-Aldrich. Published November 6, 2025.
MilliporeSigma. SAFETY DATA SHEET. MilliporeSigma. Published March 5, 2026.
ECHO Chemical Co., Ltd. 73069-27-9 Praeruptorin C ≥98% - GRAND CHEMICAL R-1191. ECHO Chemical Co., Ltd. Accessed March 27, 2026.
University of South Carolina. USC Policy for Managing Peroxide-Forming Chemicals. University of South Carolina. Published April 2, 2025.
LabSolutions. Praeruptorin C. LabSolutions. Accessed March 27, 2026.
